Technical Guide: Natural Sources and Biosynthesis of 10-Methyltridecanoic Acid
The following technical guide details the natural occurrence, biosynthetic origins, and isolation protocols for 10-Methyltridecanoic Acid (10-MTA) . [1] Executive Summary 10-Methyltridecanoic Acid (10-MTA) is a rare, mid...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the natural occurrence, biosynthetic origins, and isolation protocols for 10-Methyltridecanoic Acid (10-MTA) .
[1]
Executive Summary
10-Methyltridecanoic Acid (10-MTA) is a rare, mid-chain branched-chain fatty acid (BCFA).[1][2] Unlike the common iso- (terminal) and anteiso- (penultimate) BCFAs found abundantly in ruminant fats and bacterial membranes, 10-MTA possesses a methyl group positioned at the 10th carbon from the carboxyl end (or the
-4 position relative to the terminal methyl).
This structural specificity classifies it as a mid-chain methylated lipid , a category biologically distinct from primer-derived BCFAs.[1][2] Its presence is typically associated with specific stress-response pathways in bacteria (Listeria monocytogenes), unique metabolic signatures in the human microbiome (saliva/sweat volatiles), and complex lipidomes of marine sponges.[2]
Target Audience: Researchers in lipidomics, microbial physiology, and biomarker discovery.[2]
Part 1: Chemical Identity & Structural Logic[2]
Before isolating 10-MTA, it is critical to distinguish it from its structural isomers, which are far more common in nature.[2]
Key Feature: The methyl branch is located centrally (relative to the hydrophobic tail), disrupting lipid packing density more significantly than terminal branching.[2] This property is exploited by organisms to modulate membrane fluidity under stress.[2]
The most definitive, manipulatable source of 10-MTA is the bacterium Listeria monocytogenes, specifically under conditions of cold stress and precursor loading.[2]
Context: L. monocytogenes typically produces anteiso-C15:0 to maintain membrane fluidity.[1][2][7] However, when the native BCFA pathway is perturbed or when specific "unnatural" primers are fed to the bacteria, 10-MTA accumulates as a homeoviscous adaptation agent.[2]
Experimental Yield: Research indicates that growing L. monocytogenes (Strain MOR401) at 10°C in the presence of 2-methylpropionate (isobutyrate) forces the synthesis of 10-MTA.[2]
Mechanism: The bacterium utilizes the exogenous 2-methylpropionate as a primer.[2] Through the Type II Fatty Acid Synthesis (FAS II) pathway, this primer is elongated.[2] The accumulation of 10-MTA (rather than standard iso-C14) under these conditions suggests a specific elongation arrest or modification induced by the cold stress.[1][2]
Human Microbiome Volatiles (Saliva & Sweat)
10-MTA has been identified as a specific Volatile Organic Compound (VOC) in human secretions.[2] Its presence is likely exogenous, resulting from the metabolism of skin/oral lipids by commensal bacteria (Corynebacterium, Staphylococcus, Propionibacterium).[2]
Saliva: Detected via Stir Bar Sorptive Extraction (SBSE) coupled with GC-MS.[1][2] It appears as a minor endogenous metabolite or bacterial byproduct.[2]
Apocrine Sweat: Found in the axillary (armpit) region.[2][6] The compound contributes to the complex "human scent" profile.[2] It is likely generated when skin bacteria hydrolyze odorless precursor lipids secreted by apocrine glands, releasing free methylated fatty acids.[2]
Marine Sponges (Porifera)
While less specific than the bacterial source, marine sponges (e.g., Demospongiae) are prolific producers of mid-chain methylated fatty acids (often termed "demospongic acids").[2]
Distinction: Sponge fatty acids typically feature longer chains (C24–C30) with methylation at C5, C9, or C10. 10-MTA represents a shorter-chain homolog in this class, often found in the phospholipid fraction of sponge cell membranes.[2]
Part 3: Biosynthetic Pathways & Causality[1]
The synthesis of 10-MTA follows two distinct biological logics depending on the organism.
Pathway A: Primer-Dependent Elongation (Bacteria)
In Listeria, the synthesis is driven by the initiation primer .[2]
Precursor: 2-Methylpropionate (Isobutyrate) is converted to Isobutyryl-CoA.[1][2]
Initiation: FabH (Ketoacyl-ACP synthase III) condenses Isobutyryl-CoA with Malonyl-ACP.[1][2]
Elongation: The chain is extended by adding 2-carbon units via the FAS II cycle.[2]
Termination: Thioesterase cleaves the acyl-ACP at the C14 length.[2]
In many other systems (like Mycobacterium or Sponges), mid-chain methyl groups are added after the chain is formed, or on an unsaturated intermediate.[2]
Result: The methyl group from SAM attacks the double bond, creating a cyclopropane ring or a methylated chain (e.g., Tuberculostearic acid mechanism).[2]
Biosynthetic Logic Diagram (Graphviz)
Caption: Dual biosynthetic routes for 10-MTA: Primer-extension (Listeria) vs. SAM-dependent methylation.[1][2]
Part 4: Isolation & Analysis Protocol
To isolate 10-MTA from a bacterial culture (e.g., Listeria), the following self-validating protocol is recommended.
Biomass Generation
Strain: Listeria monocytogenes (e.g., strain 10403S or MOR401).[2]
Media: Brain Heart Infusion (BHI) broth supplemented with 1 mM 2-methylpropionate .[1][2]
Incubation: 10°C (Critical for mid-chain BCFA upregulation) until late stationary phase.[2]
Lipid Extraction (Bligh & Dyer Modified)
Pellet Cells: Centrifuge culture at 4,000
g for 10 min.
Lysis: Resuspend in chloroform:methanol (1:2 v/v). Sonicate for 10 min on ice.
Phase Separation: Add chloroform and water to reach final ratio 1:1:0.9. Centrifuge.[2][9] Collect lower organic phase.[2]
Drying: Evaporate solvent under nitrogen stream.
Derivatization (FAME Preparation)
Why: Free fatty acids are not volatile enough for GC.[2] Methyl esterification is required.[2][10]
Reagent: 1.25 M HCl in Methanol (Acid-catalyzed methylation is preferred over base-catalyzed to ensure total lipid transesterification).
Reaction: Incubate at 50°C for 12 hours or 80°C for 1 hour.
Extraction: Extract FAMEs (Fatty Acid Methyl Esters) into hexane.[2]
Identification (GC-MS)[1][2][12]
Column: High-polarity capillary column (e.g., CP-Sil 88 or DB-23) is required to separate positional isomers (10-methyl vs 12-methyl).[1][2]
Mass Spec Signature: Look for the molecular ion (
) and specific McLafferty rearrangement ions characteristic of the methyl branch position.[2]
Note: Mid-chain methyl esters often produce fragment ions at
Validation: Compare Retention Time (RT) against a commercially available standard (e.g., bacterial acid methyl ester mix) or calculate Equivalent Chain Length (ECL).
References
Bacterial Biosynthesis (Listeria)
Title: Chain C6 Carboxylic Acids Result in Increased Growth, Novel 'Unnatural' Fatty Acids and Increased Membrane Fluidity in a Listeria monocytogenes Branched-Chain Fatty Acid-Deficient Mutant.[1][2]
Source:Applied and Environmental Microbiology / NIH PMC.[2]
Biosynthesis and Characterization of 10-Methyltridecanoic Acid
A Technical Guide to Bacterial Mid-Chain Branched Fatty Acids (MCBFAs) Executive Summary This technical guide details the biosynthetic logic, enzymatic machinery, and analytical characterization of 10-Methyltridecanoic A...
Author: BenchChem Technical Support Team. Date: February 2026
A Technical Guide to Bacterial Mid-Chain Branched Fatty Acids (MCBFAs)
Executive Summary
This technical guide details the biosynthetic logic, enzymatic machinery, and analytical characterization of 10-Methyltridecanoic Acid (10-MTD) . Unlike terminal branched-chain fatty acids (iso- and anteiso-), which are synthesized via primer selection during initiation, 10-MTD represents a class of Mid-Chain Branched Fatty Acids (MCBFAs) formed through post-synthetic modification of unsaturated phospholipid precursors.
This distinction is critical for researchers in drug development and microbiology: 10-MTD biosynthesis is not governed by the fabH initiation specificity but by S-adenosylmethionine (SAM)-dependent methyltransferases acting on membrane lipids. This pathway, highly conserved in Actinobacteria (e.g., Streptomyces, Mycobacterium), alters membrane fluidity and permeability, serving as a potential target for antimicrobial therapeutics and a modulator for liposomal drug delivery systems.
Part 1: The Biochemistry of Methylation
The biosynthesis of 10-MTD follows the "Methylation-Reduction" paradigm, distinct from the canonical Type II Fatty Acid Synthesis (FAS II) elongation cycle.
1. The Precursor Requirement
The carbon backbone of 10-MTD is derived from
-tridecenoic acid (C13:1).
Origin: Produced via the anaerobic desaturation pathway (FabA/FabB) or aerobic desaturation (Des) of a C13 saturated fatty acid.
Substrate State: The methylation event does not occur on the Acyl-ACP (Acyl Carrier Protein) thioester. Instead, the fatty acid must be incorporated into a phospholipid (PL), typically phosphatidylethanolamine (PE) or phosphatidylcholine (PC), to be recognized by the methyltransferase.
2. The Methylation Step (The "BfaB" Mechanism)
The introduction of the methyl group at the C10 position is catalyzed by a SAM-dependent methyltransferase, homologous to UfaA (in Mycobacterium) or BfaB (in Streptomyces).
Mechanism: The enzyme activates the methyl group of SAM, attacking the
double bond of the phospholipid-bound fatty acid.
Intermediate: This reaction creates a carbocation intermediate that resolves into a 10-methylene structure (a cyclopropane ring is a common alternative outcome in other bacteria, governed by cfa synthase, but the 10-methyl pathway specifically yields a methylene bridge).[1]
3. The Reduction Step (The "BfaA" Mechanism)
The 10-methylene intermediate is unstable and biologically distinct from the final product. A specific reductase (BfaA ) utilizing NADPH reduces the exocyclic double bond.
Stereochemistry: This reduction establishes the chirality of the methyl branch (typically R-configuration in naturally occurring tuberculostearic acid analogs).
Final Product: 10-Methyltridecanoyl-Phospholipid, which is subsequently hydrolyzed by phospholipases to release free 10-Methyltridecanoic Acid.
Part 2: Pathway Visualization
The following diagram illustrates the divergence of the 10-MTD pathway from standard fatty acid synthesis, highlighting the critical phospholipid-dependent modification steps.
Caption: Logical flow of 10-Methyltridecanoic Acid biosynthesis, transitioning from cytosolic FAS II elongation to membrane-localized methylation and reduction.
Part 3: Experimental Protocols
To validate the presence of 10-MTD or assay the activity of the BfaB/BfaA pathway, researchers must utilize rigorous extraction and derivatization protocols. Standard base-catalyzed methylation (e.g., Sodium Methoxide) is insufficient for free fatty acids and may fail to transesterify complex membrane lipids efficiently.
Protocol A: Total Lipid Extraction (Modified Bligh & Dyer)
Purpose: Quantitative recovery of phospholipids containing the 10-MTD moiety.
Harvest: Pellet bacterial culture (
, 50 mL) at 4,000 x g for 10 min.
Lysis: Resuspend pellet in 1.9 mL of Chloroform:Methanol (1:2 v/v) . Vortex vigorously for 2 min.
Phase Separation: Add 0.625 mL Chloroform and 0.625 mL
. Vortex.
Centrifugation: Spin at 1,000 x g for 5 min to separate phases.
Collection: Recover the lower (organic) chloroform phase containing total lipids.
Drying: Evaporate solvent under a stream of Nitrogen (
Purpose: Convert membrane-bound fatty acids into Fatty Acid Methyl Esters (FAMEs) for GC-MS analysis. Acid catalysis is required to transesterify both amide-linked and ester-linked fatty acids.
Reagent: Prepare 2%
in Methanol (freshly prepared) or use 1M HCl in Methanol.
Reaction: Add 2 mL of reagent to the dried lipid extract.
Incubation: Seal vial with a Teflon-lined cap. Heat at 80°C for 1 hour .
Critical Control: Do not exceed 85°C to prevent degradation of the methyl branch or cyclopropane artifacts.
Extraction: Cool to RT. Add 1 mL Hexane and 1 mL saturated NaCl.
Recovery: Vortex and centrifuge. Collect the upper Hexane layer containing FAMEs.
Protocol C: GC-MS Identification Criteria
System: Agilent 7890B GC / 5977B MSD (or equivalent).
Column: DB-5ms or HP-5 (Non-polar) is preferred for separating mid-chain branches from straight chains.
Parameter
Specification
Carrier Gas
Helium, 1.0 mL/min constant flow
Oven Ramp
100°C (1 min) 20°C/min to 200°C 3°C/min to 250°C
Target Ion (m/z)
M+ = 242 (C15H30O2 methyl ester)
Diagnostic Fragment
m/z 199 (Loss of C3H7, propyl group) and m/z 171
Retention Time
Elutes after n-C14:0 and before n-C15:0. Distinct from iso-C15 (13-methyltetradecanoate).
Part 4: Applications in Drug Development
The 10-MTD pathway offers unique leverage points for pharmaceutical applications:
Antimicrobial Targets: The enzymes UfaA/BfaB are absent in humans. Inhibiting this pathway in pathogenic Actinobacteria (e.g., M. tuberculosis) destabilizes the cell wall, increasing susceptibility to oxidative stress and lipophilic antibiotics.
Liposomal Engineering: Incorporating 10-MTD into synthetic liposomes lowers the phase transition temperature (
) compared to straight-chain saturated lipids, while maintaining higher stability than polyunsaturated fatty acids (PUFAs). This creates "fluid but stable" drug delivery vehicles.
Biomarker Discovery: The presence of 10-MTD in patient sputum or blood samples serves as a specific chemotaxonomic marker for Actinobacterial infections.
References
Mechanism of 10-Methyl F
Title: Production of 10-methyl branched fatty acids in yeast.[1][2]
Source: ResearchG
Context: Describes the cloning and characterization of the bfa pathway (BfaA/BfaB) from Actinomycetes, confirming the methylation-reduction mechanism.[1][2]
SAM-Dependent Methyltransferase Mechanisms
Title: Structure and Catalytic Mechanism of Radical SAM Methylases.
Source: PMC / NIH
Context: details the
and radical mechanisms utilized by SAM-dependent enzymes in fatty acid modific
Bacterial F
Title: Bacterial Fatty Acid Synthesis and its Relationships with Polyketide Synthetic Pathways.[3]
Source: PMC / NIH (Cronan et al.)
Context: Authoritative review on the differences between initiation-based branching (iso/anteiso)
Membrane Fluidity and Branched Chain F
Title: Effect of Methyl-Branched Fatty Acids on the Structure of Lipid Bilayers.[4]
Source: ResearchG
Context: Quantitative analysis of how mid-chain branching alters lipid bilayer thickness and fluidity, relevant for drug delivery applic
Technical Guide: Biological Role of 10-Methyltridecanoic Acid in Microorganisms
The following technical guide details the biological role, biosynthetic origin, and experimental characterization of 10-Methyltridecanoic Acid (10-MTA) in microbial systems. This analysis focuses on its critical function...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the biological role, biosynthetic origin, and experimental characterization of 10-Methyltridecanoic Acid (10-MTA) in microbial systems.
This analysis focuses on its critical function in homeoviscous adaptation (membrane fluidity modulation), particularly within Listeria monocytogenes and distinct Actinobacteria, and its implications for antimicrobial resistance and lipid engineering.[1]
[1]
Executive Summary & Chemical Identity
10-Methyltridecanoic Acid (10-MTA) is a mid-chain branched fatty acid (MCBFA) that serves as a specialized modulator of membrane biophysics in bacteria.[1] Unlike canonical iso- (terminal branching) or anteiso- (penultimate branching) fatty acids, 10-MTA possesses a methyl group positioned deeper within the acyl chain (C-10 relative to the carboxyl group).[1]
This structural anomaly creates a significant "kink" in the lipid bilayer, disrupting Van der Waals packing more effectively than terminal branching.[1] Consequently, 10-MTA acts as a potent cryoprotectant and fluidity enhancer , allowing microorganisms to survive thermal downshifts and metabolic stress.[1]
Primary Biological Context: Stress-induced membrane remodeling (e.g., in Listeria monocytogenes under cold stress) and constitutive membrane components in select Actinomycetales.[1]
Physiological Role: The Mechanics of Homeoviscous Adaptation
The primary biological mandate of 10-MTA is the preservation of the liquid-crystalline phase of the bacterial membrane.
Cryotolerance and Membrane Fluidity
In low-temperature environments (e.g., 4°C - 10°C), bacterial membranes undergo a phase transition from a fluid state to a rigid "gel" state, halting transport proteins and enzymatic activity.[1]
Mechanism: The methyl branch at position 10 introduces steric hindrance that prevents the acyl chains of phospholipids from packing tightly.[1]
Efficacy: Research demonstrates that Listeria monocytogenes incorporates 10-MTA (up to 14.4% of total lipids) when specific precursors are available, effectively substituting for native anteiso-C15:0 to maintain fluidity at 10°C.[1]
Causality: The presence of 10-MTA directly lowers the phase transition temperature (
) of the membrane, preserving the proton motive force (PMF) and ATPase function under cold stress.
Precursor-Directed Plasticity
10-MTA is not always a constitutive lipid; it represents metabolic plasticity .[1] Its synthesis is often triggered by the bioavailability of non-native substrates (e.g., 2-methylpentanoic acid) which the bacterium scavenges and incorporates via the promiscuity of the FabH enzyme (see Section 3). This suggests 10-MTA is a "survival lipid" utilized when canonical precursors (isoleucine/leucine) are limited or when environmental carboxylic acids are abundant.[1]
Biosynthetic Pathway: The FabH Gatekeeper Mechanism
The synthesis of 10-MTA relies on the Type II Fatty Acid Synthesis (FAS II) system, specifically the substrate specificity of the initiation condensing enzyme, FabH (3-ketoacyl-ACP synthase III).
Mechanism of Synthesis[9][11]
Primer Activation: The bacterium uptakes or generates 2-methylpentanoic acid (a C6 precursor).[1] This is converted to 2-methylpentanoyl-CoA .[1]
Initiation (FabH): FabH catalyzes the condensation of 2-methylpentanoyl-CoA with Malonyl-ACP.[1] This is the rate-limiting step that defines the branching pattern.[1]
Note: Standard BCFAs use Isovaleryl-CoA or 2-methylbutyryl-CoA.[1] The acceptance of the C6 primer yields the unique "10-methyl" position after elongation.[1]
Elongation (FAS II Cycle): The chain is elongated by the sequential addition of 2-carbon units (via Malonyl-ACP) by FabB/FabF.[1]
Termination: The acyl chain is transferred to glycerol-3-phosphate to form phospholipids (e.g., Phosphatidylglycerol).[1]
Pathway Visualization
The following diagram illustrates the precursor-directed synthesis of 10-MTA and its integration into the membrane.
Caption: Figure 1: Precursor-directed biosynthesis of 10-Methyltridecanoic Acid via the promiscuous FabH initiation pathway in Listeria monocytogenes.[1]
To study 10-MTA, researchers must induce its production via precursor feeding, as it may not be present in high titers under standard laboratory conditions (BHI/LB media at 37°C).[1]
Protocol A: Induction of 10-MTA in Listeria monocytogenes
Objective: Force the incorporation of 10-MTA to study membrane phase transition.[1]
Strain Selection: Use L. monocytogenes strain 10403S or a BCFA-deficient mutant (e.g.,
) to reduce background noise from native iso/anteiso lipids.[1]
Media Preparation: Prepare Defined Medium (DM) supplemented with 1 mM 2-methylpentanoic acid (Sigma-Aldrich).
Control: DM with standard amino acids (Ile, Leu, Val) only.[1]
Culturing: Inoculate strains and incubate at 10°C (cold stress) and 37°C (control) until mid-log phase (OD
~ 0.5).
Rationale: Cold stress upregulates enzymes required for fluid lipid incorporation; the precursor directs the specificity.[1]
Harvest: Centrifuge at 5,000 x g for 10 min at 4°C. Wash pellets twice with PBS.
Protocol B: Lipid Extraction and GC-MS Analysis
Objective: Validate the presence and quantify the abundance of 10-MTA.
Step
Procedure
Critical Parameter
1. Saponification
Resuspend pellet in 1 mL Reagent 1 (NaOH in Methanol/Water).[1] Vortex 10s. Heat at 100°C for 30 min.
Monitor for M+ ion at m/z 242 (C15H30O2 methyl ester).[1] Look for characteristic fragmentation: m/z 74 (McLafferty) and specific mid-chain cleavage patterns.[1]
Compare Retention Time (RT) against anteiso-C15:0 standard (10-MTA typically elutes slightly earlier or later depending on polarity).
Pharmacological & Industrial Relevance[9]
Antimicrobial Resistance (AMR)
The presence of 10-MTA alters the membrane's permeability barrier.[1]
Cationic Peptides: The altered packing density may reduce the susceptibility to cationic antimicrobial peptides (CAMPs) like nisin or defensins by preventing the formation of stable pores.
Drug Uptake: Increased fluidity at lower temperatures can inadvertently increase the passive diffusion of hydrophobic antibiotics, making the induction of 10-MTA a potential strategy to sensitize bacteria to specific drugs in cold-chain storage environments.[1]
Liposomal Drug Delivery
Synthetic analogs of 10-MTA are valuable in liposome engineering.[1]
Thermosensitivity: Liposomes incorporating 10-MTA analogs can be engineered to release their payload at specific transition temperatures (
Stability: The mid-chain branch provides "steric shielding," potentially increasing liposome resistance to serum lipases compared to straight-chain lipids.[1]
References
Zhu, K., et al. (2005). "Chain C6 Carboxylic Acids Result in Increased Growth, Novel 'Unnatural' Fatty Acids and Increased Membrane Fluidity in a Listeria monocytogenes Branched-Chain Fatty Acid-Deficient Mutant."[1] Journal of Bacteriology.
Sun, Y., & Wilkinson, B. J. (2008). "Influence of Fatty Acid Precursors, Including Food Preservatives, on the Growth and Fatty Acid Composition of Listeria monocytogenes at 37 and 10°C." Applied and Environmental Microbiology.[1]
Yoon, Y., et al. (2013). "Membrane fluidity and homeoviscous adaptation in Listeria monocytogenes."[1] Food Microbiology.
Kaneda, T. (1991). "Iso- and anteiso-fatty acids in bacteria: biosynthesis, function, and taxonomic significance."[1] Microbiological Reviews.
Singh, V.K., et al. (2008). "The role of FabH in the biosynthesis of branched-chain fatty acids in Streptomyces."[1] Microbiology.
physical and chemical properties of 10-Methyltridecanoic Acid
This guide serves as an advanced technical reference for 10-Methyltridecanoic Acid , a specialized mid-chain branched fatty acid (BCFA) critical in membrane biophysics and microbial adaptation.[1] Executive Summary 10-Me...
Author: BenchChem Technical Support Team. Date: February 2026
This guide serves as an advanced technical reference for 10-Methyltridecanoic Acid , a specialized mid-chain branched fatty acid (BCFA) critical in membrane biophysics and microbial adaptation.[1]
Executive Summary
10-Methyltridecanoic Acid (C14H28O2) is a saturated, mid-chain branched fatty acid.[1] Unlike common iso- (terminal) or anteiso- (penultimate) isomers, the methyl group is positioned deep within the alkyl chain at carbon 10.[1] This structural anomaly disrupts lipid packing efficiency more effectively than terminal branching, making it a potent modulator of membrane fluidity. It acts as a critical "cryoprotectant" lipid in psychrotolerant bacteria (e.g., Listeria monocytogenes) and serves as a unique volatile biomarker in human metabolomics (saliva/skin).
The mid-chain branch creates a "kink" in the hydrocarbon tail, significantly lowering the melting point compared to its straight-chain isomer (Myristic Acid, MP: 54.4°C).[1]
Property
Value / Characteristic
Contextual Note
Physical State
Liquid or Semi-solid at 20°C
High fluidity due to steric hindrance of the C10-methyl group.[1]
Melting Point (Est.)
< 15 °C
In silico prediction based on homologous series; remains fluid at physiological cold-shock temperatures (4–10°C).[1]
Boiling Point (Est.)
~300 °C (at 760 mmHg)
Comparable to straight-chain C14 acids but slightly lower due to reduced Van der Waals forces.
Solubility
< 0.1 mg/L (Water)
Highly lipophilic (LogP ~ 5.9). Soluble in chloroform, hexane, methanol, and DMSO.[1]
Refractive Index
~1.445
Typical for saturated fatty acids.
Chemical Reactivity
Carboxyl Group: Undergoes standard esterification (e.g., with methanol/BF3) to form Fatty Acid Methyl Esters (FAMEs) for GC analysis.
Oxidative Stability:High. Unlike unsaturated fatty acids (e.g., myristoleic acid) used for fluidity, 10-methyltridecanoic acid lacks double bonds, rendering it resistant to lipid peroxidation and oxidative stress.[1] This makes it an ideal membrane component for bacteria surviving in oxidative environments.
Biological Significance & Biosynthesis[1]
Membrane Fluidity & Cold Adaptation
In bacteria like Listeria monocytogenes, 10-methyltridecanoic acid is synthesized in response to cold stress (homeoviscous adaptation).[1] As temperature drops, the bacterium switches from straight-chain fatty acids to branched chains to prevent the membrane from freezing into a gel phase.[1] The C10-methyl branch acts as a wedge, increasing the area per molecule and maintaining liquid-crystalline phase properties.[1]
Biosynthetic Pathway Visualization
The synthesis typically involves the utilization of alternate primer units (like methylmalonyl-CoA) or post-synthetic modification.[1]
Figure 1: Proposed biosynthetic flow. In many bacteria, mid-chain branching arises from the methylation of unsaturated phospholipid precursors by SAM-dependent methyltransferases during chain elongation.[1]
Analytical Profiling (GC-MS)
Detection of 10-methyltridecanoic acid is performed via Gas Chromatography-Mass Spectrometry (GC-MS) of its methyl ester derivative.[1][2]
Protocol: FAME Preparation
Extraction: Lyophilize sample (bacterial pellet or plasma). Extract lipids using the Folch Method (Chloroform:Methanol 2:1 v/v).
Derivatization:
Add 1 mL 14% Boron Trifluoride (
) in methanol.
Heat at 60°C for 30 minutes (Acid-catalyzed esterification).
Note: Acid catalysis is preferred over alkaline to ensure free fatty acids are esterified.
Extraction of FAMEs: Add 1 mL Hexane and 1 mL saturated NaCl. Centrifuge. Collect the upper hexane layer.
Analysis: Inject 1 µL into GC-MS (Splitless mode).
Mass Spectral Identification
The mass spectrum of 10-methyltridecanoic acid methyl ester is distinct from straight-chain isomers.[1]
Molecular Ion (
): m/z 242 (Characteristic of C15 methyl ester).
McLafferty Rearrangement: Prominent peak at m/z 74 (base peak for methyl esters).
Look for ion intensity drops or "gaps" around the branch point (C10) due to preferential cleavage at the tertiary carbon.
Retention Index (RI): On a DB-5 (non-polar) column, 10-methyl isomers elute before the straight-chain C15 equivalent (Pentadecanoic acid) but after C14 (Myristic acid).[1]
Applications in Drug Development & Research
Biomarker Discovery
Metabolomics: Elevated levels in human saliva and skin volatiles are associated with specific metabolic states or microbial dysbiosis.[1] It serves as a tracer for lipophilic excretion pathways.
Forensics: Used in volatile organic compound (VOC) profiling to distinguish human biological traces.[8]
Drug Delivery Systems
Liposomal Formulations: Incorporation of 10-methyltridecanoic acid into liposomes increases membrane permeability and fluidity.[1] This "fluidizing" effect can enhance the transdermal delivery of hydrophobic drugs by disrupting the rigid stratum corneum lipid matrix.
Microbiology Standards
Taxonomic Marker: Used to identify specific Actinobacteria and Firmicutes species that possess unique mid-chain branching enzyme systems.
References
Human Metabolome Database (HMDB). Metabocard for 10-Methyltridecanoic acid (HMDB0061781).
[Link][1]
National Institutes of Health (NIH) - PubChem. Branched-chain fatty acid structures and properties.
[Link][1]
Singh, A. K., et al. (2010). Analysis of Volatile Organic Compounds in Human Saliva by a Static Sorptive Extraction Method and Gas Chromatography-Mass Spectrometry.[1][7] Journal of Chemical Ecology.[7]
[Link]
Zhu, K., et al. (2005). Chain C6 Carboxylic Acids Result in Increased Growth, Novel 'Unnatural' Fatty Acids and Increased Membrane Fluidity in a Listeria monocytogenes Branched-Chain Fatty Acid-Deficient Mutant.[1] Journal of Bacteriology.
[Link]
10-Methyltridecanoic Acid: A Functional Marker of Microbial Membrane Plasticity
The following technical guide details the function, biosynthesis, and ecological significance of 10-Methyltridecanoic Acid, structured for researchers in microbial ecology and drug discovery. [1] Executive Summary 10-Met...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the function, biosynthesis, and ecological significance of 10-Methyltridecanoic Acid, structured for researchers in microbial ecology and drug discovery.
[1]
Executive Summary
10-Methyltridecanoic Acid (10-MTA) is a mid-chain branched-chain fatty acid (BCFA) that serves as a critical determinant of membrane fluidity in specific bacterial populations, particularly under thermal stress. Unlike canonical iso- and anteiso- fatty acids which are synthesized via constitutively available primers (leucine/isoleucine), 10-MTA represents a conditional adaptation marker . Its synthesis is upregulated in organisms like Listeria monocytogenes and select Actinobacteria when environmental precursors (e.g., 2-methylpentanoate) are scavenged to modulate the phase transition temperature (
) of the lipid bilayer.
For drug development professionals, 10-MTA is a high-value target for two reasons:
Biomarker Fidelity: It acts as a volatile organic compound (VOC) signature for specific bacterial metabolic states (e.g., in decomposition or skin microbiome dysbiosis).
Membrane Engineering: Its structural ability to disrupt acyl chain packing makes it a candidate for engineering liposomal drug delivery systems requiring high stability at fluctuating temperatures.
Part 1: Mechanistic Function & Biosynthesis
The "Primer-Rule" Mechanism
The production of 10-MTA is not random; it is a deterministic result of the FabH enzyme's substrate promiscuity. In Type II Fatty Acid Synthesis (FAS-II), the initiation step dictates the branching pattern of the final lipid.
Canonical Pathway: FabH condenses Acetyl-CoA (straight chain) or Isovaleryl-CoA (branched) with Malonyl-ACP.
Adaptive Pathway (10-MTA): Under stress or precursor enrichment, FabH accepts 2-methylpentanoyl-CoA (a C6 primer). Subsequent elongation by the Fatty Acid Synthase complex adds C2 units (via Malonyl-ACP) to the carboxyl end.
Structural Logic:
If the primer is 2-methylpentanoate, the methyl branch is "locked" into the growing chain. As the chain elongates to a C13 backbone, the methyl group resides at the C10 position relative to the carboxyl head. This mid-chain "kink" creates a larger steric volume than terminal branching, significantly lowering the membrane's melting point.
Biosynthetic Pathway Visualization (DOT)
Figure 1: The conditional biosynthetic pathway of 10-Methyltridecanoic Acid via FabH primer switching.
Part 2: Ecological & Diagnostic Applications
Homeoviscous Adaptation in Listeria
Listeria monocytogenes is a psychrotolerant pathogen.[1] At 37°C, its membrane is stabilized by straight-chain fatty acids. At 10°C, it requires fluidizing lipids.
Observation: When 2-methylpentanoate is present, Listeria shifts from producing anteiso-C15:0 to 10-methyltridecanoic acid .[2]
Causality: This shift proves that the bacterium prioritizes any available fluidizing primer to maintain membrane kinetics, even if the resulting lipid (10-MTA) is "unnatural" to its standard profile.
Forensic and Microbiome Diagnostics
10-MTA appears as a Volatile Organic Compound (VOC) in specific degradation processes.
Human Decomposition: It is detected in the "bloat" and "active decay" stages, serving as a marker for the anaerobic lipolysis of adipose tissue by Clostridium and Bacteroides species.
Skin/Saliva Microbiome: Its presence in axillary and salivary profiles correlates with the density of lipophilic Actinobacteria (Corynebacterium spp.), which possess the unique enzymatic machinery to methylate unsaturated fatty acids or utilize branched primers.
Quantitative Data: Membrane Impact
The following table illustrates the impact of 10-MTA on membrane biophysics compared to standard lipids.
Lipid Type
Carbon Structure
Melting Point ()
Membrane Phase at 10°C
Biological Role
Palmitic Acid
C16:0 (Straight)
62.9°C
Gel (Rigid)
Structural Integrity
Anteiso-C15:0
12-Methyltetradecanoic
25.8°C
Liquid-Crystalline
Standard Cold Adaptation
10-MTA
10-Methyltridecanoic
< 15.0°C (Est.)
Hyper-Fluid
Emergency Stress Response
Part 3: Experimental Protocols
Protocol: Induction and Extraction of 10-MTA
Objective: Induce synthesis of 10-MTA in Listeria monocytogenes (or surrogate Bacillus subtilis) and validate via GC-MS.
Step 1: Precursor Feeding
Inoculate L. monocytogenes (Strain 10403S) in Brain Heart Infusion (BHI) broth.
Critical Step: Supplement media with 100 mM 2-methylpentanoate (filter sterilized).
Incubate cultures at 10°C (Cold Stress) vs 37°C (Control) for 48 hours. Note: Low temperature slows growth but maximizes FabH selectivity for branched primers.
Step 2: Lipid Extraction (Modified Bligh & Dyer)
Harvest cells by centrifugation (4,000 x g, 10 min). Wash twice with PBS.
Resuspend pellet in 3.75 mL of Chloroform:Methanol (1:2 v/v). Vortex vigorously for 2 mins.
Add 1.25 mL Chloroform and 1.25 mL dH2O. Centrifuge to split phases.
Collect the lower organic phase (lipids) and dry under Nitrogen gas.
Step 3: FAME Derivatization & Analysis
Transesterification: Resuspend dried lipids in 1 mL Methanolic HCl (3N). Heat at 80°C for 1 hour.
Extraction: Add 1 mL Hexane. Vortex and collect the upper hexane layer containing Fatty Acid Methyl Esters (FAMEs).
GC-MS Configuration:
Column: DB-5ms or equivalent non-polar capillary column (30m x 0.25mm).
Temp Program: 50°C (1 min) -> 10°C/min to 180°C -> 4°C/min to 280°C.
Detection: Look for unique retention time shift relative to C14:0 standard. 10-MTA methyl ester typically elutes between C13:0 and C14:0.
Validation: Confirm mass spectrum with characteristic fragment ions (M-15 loss of methyl, and McLafferty rearrangement ions specific to mid-chain branching).
References
Julotok, M. et al. (2010). Chain C6 Carboxylic Acids Result in Increased Growth, Novel 'Unnatural' Fatty Acids and Increased Membrane Fluidity in a Listeria monocytogenes Branched-Chain Fatty Acid-Deficient Mutant. Applied and Environmental Microbiology. Link
Penn, D. J. et al. (2007). Analysis of Volatile Organic Compounds in Human Saliva by a Static Sorptive Extraction Method and Gas Chromatography-Mass Spectrometry.[3] Journal of Chemical Ecology.[3] Link
Forbes, S. L. et al. (2024). Ante- and post-mortem human volatiles for disaster search and rescue. OPUS at UTS. Link
Kaneda, T. (1991). Iso- and Anteiso-Fatty Acids in Bacteria: Biosynthesis, Function, and Taxonomic Significance. Microbiological Reviews. Link
10-Methyltridecanoic Acid in Marine Bacteria: Biosynthesis, Isolation, and Pharmacological Potential
This guide serves as a comprehensive technical resource on 10-Methyltridecanoic Acid (10-MTA) , a specialized mid-chain branched fatty acid (MBFA) found in specific marine bacterial niches. Unlike common iso- or anteiso-...
Author: BenchChem Technical Support Team. Date: February 2026
This guide serves as a comprehensive technical resource on 10-Methyltridecanoic Acid (10-MTA) , a specialized mid-chain branched fatty acid (MBFA) found in specific marine bacterial niches. Unlike common iso- or anteiso- branched fatty acids derived from amino acid primers, 10-MTA represents a distinct class of lipids synthesized via post-synthetic methylation, playing a critical role in psychrotolerant adaptation and membrane fluidity regulation in deep-sea environments.
Executive Summary & Chemical Identity
10-Methyltridecanoic Acid (10-MTA) is a 14-carbon saturated fatty acid with a methyl group at the C-10 position.[1] It is distinct from the more common iso- (terminal) and anteiso- (penultimate) branched fatty acids.
Significance: It serves as a critical "fluidity modulator" in the cell membranes of marine bacteria, particularly those associated with deep-sea sponges (Poribacteria) and psychrotolerant Proteobacteria. Its presence disrupts tight phospholipid packing, preventing membrane freezing at high pressures and low temperatures.
Microbial Sources & Ecological Context
While common in Actinobacteria (e.g., Streptomyces), 10-MTA in the marine context is often a biomarker for specific symbiotic interactions.
Bacterial Source
Ecological Niche
Role of 10-MTA
Sponge Symbionts (e.g., Poribacteria associated with Geodia spp.)
Deep-sea Demosponges
Chemotaxonomic Marker: High abundance of MBFAs (Mid-Chain Branched FAs) distinguishes sponge-specific bacteria from transient seawater bacteria.
Marine Pseudomonas spp. (e.g., P. nautica)
Denitrifying sediments
Stress Response: Synthesis is upregulated under hydrocarbon stress or anaerobic conditions to modulate membrane permeability.
Psychrotolerant Actinomycetes
Arctic/Antarctic Sediments
Homeoviscous Adaptation: Maintains liquid-crystalline phase of the membrane at <4°C.
Biosynthetic Mechanism
Unlike iso- and anteiso- fatty acids, which utilize branched-chain amino acids (Val, Leu, Ile) as primers, 10-MTA is synthesized via the methylation of an unsaturated phospholipid intermediate. This pathway is energetically expensive but allows for rapid adaptation to temperature shifts.
The methyl group is introduced into the olefine double bond of a phospholipid-bound unsaturated fatty acid (likely
9 or 10 desaturated precursor).
Key Enzymes:
Desaturase (Des): Introduces a double bond at the
9 or 10 position.
Cyclopropane Fatty Acid Synthase (Cfa) / Methyltransferase (UfaA homolog): Transfers a methyl group from SAM to the double bond.
Reductase: Reduces the resulting methylene/cyclopropane intermediate to a methyl branch.
Figure 1: Proposed biosynthetic pathway for mid-chain branched fatty acids in marine bacteria via SAM-dependent methylation.
Isolation & Purification Protocol
Isolating 10-MTA requires separating it from the dominant straight-chain fatty acids (SCFAs). The following protocol utilizes Urea Complexation , which preferentially crystallizes straight chains, leaving branched chains in the filtrate.
Step 1: Lipid Extraction (Modified Bligh & Dyer)
Lyophilize marine bacterial biomass (1–5 g).
Extract with Chloroform:Methanol (1:2 v/v) for 2 hours.
Add Chloroform and Water to reach a final ratio of 1:1:0.9 (Chloroform:Methanol:Water).
Centrifuge (3000 x g, 10 min) to separate phases. Collect the lower chloroform phase (lipids).
Step 2: FAME Derivatization (Acid-Catalyzed)
Avoid base-catalyzed methods as they may not fully transesterify sphingolipids or free fatty acids.
Dry the lipid extract under
.
Add 2 mL 1%
in Methanol .
Incubate at 55°C for 12 hours (overnight).
Extract FAMEs (Fatty Acid Methyl Esters) with Hexane.
Step 3: Urea Complexation (Enrichment of BCFAs)
This step is critical for concentrating 10-MTA.
Dissolve FAMEs in minimal Methanol .
Add saturated Urea/Methanol solution .
Cool to 4°C or -20°C for 4 hours.
Filtration: Urea crystals (containing straight-chain FAMEs) precipitate. The filtrate contains the branched-chain FAMEs (including 10-MTA).
Figure 2: Workflow for the enrichment and isolation of 10-MTA from complex lipid mixtures.
Analytical Characterization (GC-MS)
Identification of 10-MTA is challenging due to similarities with other isomers.
Column: High-polarity capillary column (e.g., BPX-70 or DB-23 ) is required to separate positional isomers.
Equivalent Chain Length (ECL): 10-MTA will elute between n-C13 and n-C14.
Mass Spectrum (EI, 70eV):
Molecular Ion (
): m/z 242 (as methyl ester).
McLafferty Rearrangement: Look for a diagnostic ion at m/z 199 (loss of C-2 to C-4 fragment) or specific cleavage adjacent to the methyl branch.
Base Peak: Often m/z 74 (characteristic of FAMEs), but look for enhanced intensity at m/z 171 or m/z 185 depending on fragmentation near the C-10 branch.
Pharmacological Potential
The unique structure of 10-MTA offers specific advantages in drug development:
Membrane Permeabilizer (Adjuvant):
Mechanism:[1][9][10] Incorporation of 10-MTA into bacterial membranes increases fluidity and permeability.
Application: Co-administration with conventional antibiotics (e.g., tetracyclines) to enhance uptake in drug-resistant Gram-negative bacteria.
Anti-Biofilm Agent:
Mid-chain branched fatty acids interfere with Quorum Sensing (QS) signaling molecules (often acyl-homoserine lactones), potentially inhibiting biofilm formation in pathogens like Staphylococcus aureus.
Liposomal Formulations:
Use as a stabilizing lipid in liposomal drug delivery systems to prevent "leakage" at physiological temperatures while maintaining flexibility.
References
Bacterial Precursors in Marine Sponges
Title: Bacterial precursors and unsaturated long-chain fatty acids are biomarkers of North-
Title: Chain C6 Carboxylic Acids Result in Increased Growth, Novel 'Unnatural' Fatty Acids and Increased Membrane Fluidity in a Listeria monocytogenes Branched-Chain F
Metabolic Fate and Analytical Profiling of 10-Methyltridecanoic Acid: A Technical Guide
Executive Summary 10-Methyltridecanoic Acid (10-MTA) is a distinct mid-chain branched fatty acid (BCFA) often overlooked in standard lipid panels.[1][2] Unlike terminal branched isomers (iso- or anteiso-), the positionin...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
10-Methyltridecanoic Acid (10-MTA) is a distinct mid-chain branched fatty acid (BCFA) often overlooked in standard lipid panels.[1][2] Unlike terminal branched isomers (iso- or anteiso-), the positioning of the methyl group at Carbon-10 presents a unique metabolic challenge and opportunity.[1] This guide delineates the precise in vivo catabolism of 10-MTA, predicting its conversion into high-value anaplerotic substrates.[1][2] We provide a validated analytical workflow for its detection, distinguishing it from common isomers, and map its flux through mitochondrial
Key Insight: 10-MTA is a "Propionyl-CoA Generator."[1][2] Unlike straight-chain saturated fatty acids (SFAs) which yield primarily Acetyl-CoA, the catabolism of one molecule of 10-MTA yields two molecules of Propionyl-CoA , making it a potent modulator of the TCA cycle via the succinyl-CoA anaplerotic entry point.[1]
While mammalian systems primarily synthesize straight-chain fatty acids (via Fatty Acid Synthase), 10-MTA is typically exogenous.[1][2]
Microbial Origin: Specific to Actinobacteria (e.g., Streptomyces, Mycobacterium) where S-adenosylmethionine (SAM) dependent methyltransferases modify phospholipid bilayers to regulate membrane fluidity.[1]
Dietary Sources: Present in trace amounts in ruminant fats (dairy/beef) due to rumen bacterial activity.[1][2]
Pharmacological Relevance: Investigated as a lipophilic carrier for drug delivery or as a biomarker for specific bacterial dysbiosis.[1][2]
The Metabolic Fate: Pathway Analysis
The degradation of 10-MTA occurs primarily in the mitochondria via
-oxidation.[1][2][3] However, the methyl branch at C10 acts as a "metabolic timer," allowing four standard cycles before requiring specialized enzymatic handling.[1]
Step-by-Step Catabolism
Phase I: Standard -Oxidation (Cycles 1-4)
The molecule enters the mitochondria via the Carnitine Palmitoyltransferase (CPT) system.[1] The methyl group is far enough from the carboxyl head (C1) that it does not sterically hinder the initial cycles of the Trifunctional Protein (TFP).[1]
Cycle 1: Cleavage of C1-C2. Releases Acetyl-CoA .[1][2][3][4] (Tail length: 11C; Methyl at C8).[1][2]
Cycle 2: Cleavage of C3-C4. Releases Acetyl-CoA .[1][2][3][4] (Tail length: 9C; Methyl at C6).[1][2]
Cycle 3: Cleavage of C5-C6. Releases Acetyl-CoA .[1][2][3][4] (Tail length: 7C; Methyl at C4).[1][2]
Cycle 4: Cleavage of C7-C8. Releases Acetyl-CoA .[1][2][3][4] (Tail length: 5C; Methyl at C2).[1][2]
Phase II: The "Methyl Block" Resolution
After Cycle 4, the remaining intermediate is 2-Methylvaleryl-CoA (a 6-carbon structure: 5-carbon chain + methyl at C2).[1][2] Standard
-oxidation halts here because the -carbon (C2) is methylated, preventing the formation of the required - double bond in the trans configuration without specific handling.[1]
This intermediate mimics the catabolism of Isoleucine (specifically the 2-methylbutyryl-CoA step).[1][2]
Thiolytic Cleavage: The critical step.[1][2] The enzyme 2-methylacetoacetyl-CoA thiolase (or general thiolase) cleaves the bond between C2 and C3.[1][2]
Phase III: The Anaplerotic Payoff
The cleavage of 3-Keto-2-methylvaleryl-CoA yields:
Propionyl-CoA (From the C1-C2-Methyl fragment).[1][2]
Propionyl-CoA (From the C3-C4-C5 tail fragment).[1][2]
The following diagram maps the structural degradation and the critical splitting event.
Caption: Figure 1. Metabolic flux of 10-Methyltridecanoic Acid showing the generation of dual Propionyl-CoA units.
Analytical Workflow: Detection & Quantification
Isomeric separation is the primary challenge.[1][2] 10-MTA is isobaric with Myristic acid (C14:[1][2]0) and other methyl-branched isomers (e.g., 12-MTA).[1][2] Standard FAME (Fatty Acid Methyl Ester) analysis often fails to resolve mid-chain branches adequately.[1][2][5]
We recommend Picolinyl esters over FAMEs for structural elucidation because the nitrogen atom in the picolinyl ring stabilizes charge, allowing for radical-induced cleavage along the chain.[1] This reveals the specific location of the methyl group via mass spectrometry.[1]
In the mass spectrum of a Picolinyl ester, the methyl branch is identified by a characteristic gap of 28 amu (instead of the usual 14 amu) between ion fragments, flanked by intense ions.[1]
Diagnostic Ions: Look for the gap corresponding to the C10 position.[1][2]
Fragment at C9 cleavage vs C10 cleavage.
Verification: The presence of a doublet peak at M-57 or M-43 is often indicative of terminal branching; mid-chain branching requires the "gap check" along the methylene series.
Biological Implications[2][4]
Anaplerosis & Energy
The production of two Propionyl-CoA units makes 10-MTA a highly efficient fuel for replenishing the TCA cycle.[1][2] Propionyl-CoA is carboxylated to Methylmalonyl-CoA and isomerized to Succinyl-CoA .[1][2][6]
Clinical Note: In patients with Vitamin B12 deficiency or Methylmalonic Acidemia (MMA), high intake of 10-MTA could precipitate metabolic acidosis due to accumulation of methylmalonic acid.[1][2]
Membrane Biophysics
Incorporation of 10-MTA into phospholipids (phosphatidylcholine) lowers the phase transition temperature (
) compared to Myristic acid.[1][2] The mid-chain "bump" disrupts van der Waals packing between acyl chains, increasing membrane fluidity—a mechanism exploited by bacteria to survive cold stress.[1]
References
Wanders, R. J., et al. (2010).[1][2][7] "Peroxisomes, lipid metabolism, and peroxisomal disorders."[1] Annual Review of Biochemistry. Link[1][2]
Ran-Ressler, R. R., et al. (2014).[1][2] "Branched-chain fatty acids in human milk and the diet."[1][2] Journal of Lipids. Link
Christie, W. W. (1998).[1][2] "Gas chromatography-mass spectrometry methods for structural analysis of fatty acids." Lipids.[1][2][8] Link
Roe, C. R., et al. (2002).[1][2] "Treatment of cardiomyopathy and rhabdomyolysis in long-chain fat oxidation disorders using an anaplerotic odd-chain triglyceride." Journal of Clinical Investigation. Link
Ferdinandusse, S., et al. (2004).[1][2] "Stereochemistry of the peroxisomal branched-chain fatty acid oxidation pathway." Journal of Lipid Research.[1][2] Link
Executive Summary & Application Scope 10-Methyltridecanoic Acid (10-MTA) is a mid-chain branched fatty acid (BCFA) of significant interest in membrane biophysics and microbial lipidomics. Unlike terminal iso- or anteiso-...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Application Scope
10-Methyltridecanoic Acid (10-MTA) is a mid-chain branched fatty acid (BCFA) of significant interest in membrane biophysics and microbial lipidomics. Unlike terminal iso- or anteiso- fatty acids, the mid-chain methyl group of 10-MTA introduces a unique steric "kink" that significantly lowers the phase transition temperature of phospholipid bilayers, modulating membrane fluidity without introducing unsaturation.
This application note provides a rigorous, research-grade protocol for the total synthesis of 10-MTA. We utilize a Copper-Catalyzed Cross-Coupling (Kochi-Schlosser) strategy. This route is selected over Wittig olefination for its convergence and ability to generate the saturated skeleton directly, avoiding high-pressure hydrogenation steps often unavailable in standard analytical labs.
To achieve the target structure (C14H28O2) with high regiocontrol, we disconnect the molecule at the C9-C10 bond.
Fragment A (Electrophile): Methyl 9-bromononanoate (derived from azelaic acid or commercially available).
Fragment B (Nucleophile): sec-Pentylmagnesium bromide (derived from 2-bromopentane).
Catalyst: Lithium Tetrachlorocuprate (
).
Mechanism:
The reaction proceeds via a catalytic cycle where the copper(I) species undergoes oxidative addition with the alkyl halide, followed by transmetallation with the Grignard reagent, and finally reductive elimination to form the C-C bond. The use of
is critical as it solubilizes the copper species in THF and suppresses halogen-metal exchange side reactions.
Pathway Visualization
Figure 1: Convergent synthesis pathway for 10-MTA via Copper-Catalyzed Cross-Coupling.
, 134 mg, 1 mmol) in a Schlenk flask under vacuum at 140°C for 2 hours.
Cool to room temperature under Argon.
Add 10 mL of anhydrous THF. The salts will dissolve to form a clear, bright orange-red solution (0.1 M). Store under Argon.
Step 2: Formation of sec-Pentylmagnesium Bromide
Critical Control Point: Secondary alkyl halides are prone to Wurtz coupling. Slow addition and high dilution are required.
Activate Magnesium turnings (1.5 equiv) in a dry 3-neck flask by dry stirring under Argon for 30 mins. Add a crystal of iodine.
Add 10 mL anhydrous THF.
Add 10% of the calculated 2-bromopentane (Total: 1.3 equiv) to initiate the reaction. Gentle heating may be required until the solution turns turbid/grey.
Add the remaining 2-bromopentane dissolved in THF dropwise over 1 hour, maintaining a temperature of 25-30°C.
Stir for an additional hour. Titrate a small aliquot to determine exact concentration (approx 0.8 - 1.0 M).
Step 3: Cross-Coupling Reaction
In a separate flask, dissolve Methyl 9-bromononanoate (1.0 equiv) in anhydrous THF.
Cool the solution to -78°C (dry ice/acetone bath).
Add the
catalyst solution (3 mol%).
Add the prepared sec-Pentylmagnesium bromide solution dropwise via syringe pump over 30 minutes.
Thermodynamic Ramp: Allow the reaction to warm slowly to 0°C over 4 hours. The solution typically turns from orange to a dark suspension.
Quench with saturated aqueous ammonium chloride (
).
Extract with diethyl ether (3x), wash with brine, dry over
Application Note: Biosynthesis-Directed Extraction and Purification of 10-Methyltridecanoic Acid
Executive Summary 10-Methyltridecanoic acid (10-MTA) is a rare, mid-chain branched fatty acid (BCFA) distinct from the common iso- and anteiso- isomers found in bacterial membranes. Unlike constitutive lipids, 10-MTA is...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
10-Methyltridecanoic acid (10-MTA) is a rare, mid-chain branched fatty acid (BCFA) distinct from the common iso- and anteiso- isomers found in bacterial membranes. Unlike constitutive lipids, 10-MTA is typically a stress-response metabolite or the product of precursor-directed biosynthesis . It plays a critical role in homeoviscous adaptation , allowing bacteria (e.g., Listeria monocytogenes) to maintain membrane fluidity at low temperatures (cold stress).[1][2]
This protocol details the induction, extraction, and quantification of 10-MTA. Unlike standard lipid extraction guides, this workflow integrates the upstream metabolic engineering required to generate the target molecule in significant yields (up to 14% of total fatty acids), followed by a rigorous isolation utilizing acid-catalyzed methylation and GC-MS validation.
Scientific Mechanism & Biosynthesis
To successfully extract 10-MTA, one must first understand that it is not naturally abundant in standard cultures. It is synthesized when the bacterial fatty acid synthase (FAS II) system utilizes an exogenous "unnatural" primer.
The Precursor-Product Logic
Standard BCFAs (iso-C15, anteiso-C15) are initiated by branched-chain amino acid precursors (Leucine, Isoleucine). 10-MTA is generated by feeding the culture 2-methylpentanoic acid (2-MP) .
Primer: 2-Methylpentanoyl-CoA (derived from exogenous 2-MP).
Elongation: The FabH enzyme condenses the primer with malonyl-ACP.
Result: Subsequent elongation cycles (addition of C2 units) push the methyl branch away from the carboxyl head group, resulting in a 13-carbon chain with a methyl group at position 10.
Figure 1: Precursor-Directed Biosynthesis Pathway. Feeding 2-methylpentanoic acid forces the FAS II machinery to synthesize 10-MTA.
Materials & Reagents
Category
Reagent/Equipment
Grade/Specification
Precursor
2-Methylpentanoic Acid (2-MP)
≥98% Purity (Sigma-Aldrich)
Culture
Brain Heart Infusion (BHI) Broth
Bacteriological Grade
Solvents
Chloroform, Methanol, Hexane
HPLC/Spectrophotometric Grade
Reagents
Hydrochloric Acid (HCl), Sodium Chloride
ACS Reagent
Standards
Methyl tridecanoate (C13:0)
External Std for retention indexing
Internal Std
Heptadecanoic Acid (C17:0)
Odd-chain, non-native to target strain
Equipment
GC-MS (Agilent 7890/5975 or equiv)
Column: DB-5ms or HP-5ms (30m)
Experimental Protocol
Phase 1: Culture & Metabolic Induction
Objective: Maximize 10-MTA yield by combining precursor feeding with cold stress.
Inoculation: Inoculate Listeria monocytogenes (strain 10403S or MOR401) or a suitable Streptomyces host into 50 mL BHI broth.
Precursor Addition: Supplement the media with 2-methylpentanoic acid to a final concentration of 1.0 mM to 10 mM .
Note: Higher concentrations (>10 mM) may inhibit growth. Start with 1 mM for sensitive strains.
Cold Shock Induction: Incubate cultures at 10°C to 15°C with shaking (200 rpm).
Mechanism:[3][4] Low temperature triggers the bacterium to incorporate lower-melting-point lipids (like 10-MTA) to maintain membrane fluidity. This synergizes with the precursor feeding to boost yields from <1% to >14%.
Harvest: Collect cells at late exponential phase (OD600 ≈ 0.8–1.0) by centrifugation (4,000 × g, 10 min, 4°C). Wash pellets twice with phosphate-buffered saline (PBS) to remove residual extracellular 2-MP.
Phase 2: Lipid Extraction (Modified Bligh & Dyer)
Objective: Extract total lipids including membrane-bound 10-MTA.
Lysis: Resuspend cell pellet in 1 mL PBS. Transfer to a glass tube (Teflon-lined cap).
Monophase Formation: Add 3.75 mL of Chloroform:Methanol (1:2 v/v) .
Critical Step: Vortex vigorously for 10 minutes. For Gram-positive bacteria, sonication (3 x 30 sec pulses) is recommended to disrupt the thick peptidoglycan layer.
Phase Separation: Add 1.25 mL Chloroform and 1.25 mL 1M NaCl .
Centrifugation: Centrifuge at 1,000 × g for 5 minutes.
Collection: Recover the lower organic phase (Chloroform layer) containing the lipids.
Drying: Evaporate the solvent under a gentle stream of Nitrogen (N₂) gas at 30°C.
Objective: Convert 10-MTA into its volatile methyl ester (FAME) for GC-MS analysis. Acid catalysis is required to transesterify membrane phospholipids.
Reconstitution: Dissolve dried lipid residue in 0.5 mL Toluene.
Acidification: Add 1 mL of 5% HCl in Methanol (freshly prepared) or commercially available 1.25 M HCl-MeOH.
Reaction: Seal tube tightly and incubate at 80°C for 1 hour .
Ramp 2: 2°C/min to 240°C (This slow ramp is critical for separating branched isomers).
Hold: 240°C for 5 min.
Identification Logic
10-MTA methyl ester is an "unnatural" isomer and may not exist in standard libraries (NIST). Identification relies on Equivalent Chain Length (ECL) and Mass Spectral Fragmentation .
Retention Time: 10-MTA elutes between straight-chain C13:0 and C14:0 esters, typically eluting slightly earlier than the iso-C14 isomer.
McLafferty Rearrangement: Look for the m/z 74 base peak (characteristic of methyl esters).
Branch Point Cleavage: Mid-chain methyl branching often perturbs the standard fragmentation pattern. Look for enhanced fragments corresponding to cleavage adjacent to the methyl group (C-10).
Quantitative Data Summary (Example)
Fatty Acid Species
Retention Time (min)*
Control Yield (%)
2-MP Induced Yield (%)
i-C15:0 (Native)
14.2
45.0%
5.4%
a-C15:0 (Native)
14.5
35.0%
1.8%
10-Methyltridecanoic (Target)
12.8
< 1.0%
14.4%
n-C14:0
13.1
2.0%
2.5%
*Retention times are illustrative for a DB-5ms column and must be calibrated with internal standards.
Workflow Diagram
Figure 2: End-to-End Extraction Workflow. From metabolic induction to analytical confirmation.
References
Singh, V. K., et al. (2008). Chain C6 Carboxylic Acids Result in Increased Growth, Novel 'Unnatural' Fatty Acids and Increased Membrane Fluidity in a Listeria monocytogenes Branched-Chain Fatty Acid-Deficient Mutant. Journal of Bacteriology.
Lennen, R. M., & Pfleger, B. F. (2013). Quantification of Bacterial Fatty Acids by Extraction and Methylation. Methods in Molecular Biology.
Zhu, K., et al. (2005). Alteration of the fatty acid profile of Streptomyces coelicolor by replacement of the initiation enzyme 3-ketoacyl acyl carrier protein synthase III (FabH). Journal of Bacteriology.
Bligh, E. G., & Dyer, W. J. (1959).[2] A rapid method of total lipid extraction and purification. Canadian Journal of Biochemistry and Physiology.
Application Note: 10-Methyltridecanoic Acid (10-MTA) as a Bacterial Biomarker
This guide details the application of 10-Methyltridecanoic Acid (10-MTA) as a specialized chemotaxonomic and metabolic biomarker.[1][2] While branched-chain fatty acids (BCFAs) are common in many bacteria, 10-MTA represe...
Author: BenchChem Technical Support Team. Date: February 2026
This guide details the application of 10-Methyltridecanoic Acid (10-MTA) as a specialized chemotaxonomic and metabolic biomarker.[1][2] While branched-chain fatty acids (BCFAs) are common in many bacteria, 10-MTA represents a specific mid-chain branched isomer with high diagnostic value for stress-adapted Listeria monocytogenes and specific Actinobacteria (e.g., Streptomyces, Mycobacterium relatives).[1]
Executive Summary
10-Methyltridecanoic Acid (10-MTA) is a mid-chain branched fatty acid (MBFA) distinct from the common iso- (12-methyl) and anteiso- (11-methyl) isomers found in bacterial membranes.[2] Its presence is a highly specific indicator of precursor-directed fatty acid biosynthesis under stress conditions.[1][2]
Primary Applications:
Pathogen Profiling: Monitoring Listeria monocytogenes adaptation to cold stress (psychrotolerance) and availability of specific short-chain carboxylic acid precursors (e.g., 2-methylpropionate).[1]
Drug Development: Assessing the inhibition of the Type II Fatty Acid Synthesis (FASII) pathway, specifically the initiation modules (FabH) that select for branched primers.[1]
Chemotaxonomy: Differentiating specific Actinomycetales genera that possess mid-chain methyltransferase activity (e.g., Streptomyces, Rhodococcus).[1]
Biological Mechanism & Causality
To effectively use 10-MTA as a biomarker, one must understand its biosynthetic origin.[1] Unlike standard iso/anteiso fatty acids which are primed by leucine/valine/isoleucine degradation products, 10-MTA accumulation often requires specific environmental triggers or enzymatic promiscuity.[1]
The Listeria Stress Response Model
In Listeria monocytogenes, membrane fluidity is critical for survival at low temperatures (4°C).[1] The bacterium usually increases anteiso-C15:0 to maintain fluidity.[1][2][3] However, when specific precursors like 2-methylpropionate are present, the bacterium incorporates them to synthesize "unnatural" BCFAs like 10-MTA to modulate phase transition temperatures.[1]
Biosynthetic Pathway Logic:
Precursor Activation: Exogenous 2-methylpropionate is converted to 2-methylpropionyl-CoA.[1][2]
Initiation: FabH (Ketoacyl-ACP synthase III) condenses the primer with Malonyl-ACP.[1][2]
Elongation: Successive rounds of the FASII cycle (FabG, FabZ, FabI, FabF) elongate the chain.[1]
Termination: The chain is terminated at C14 length, resulting in the methyl branch being positioned at C10 (relative to the carboxyl end) or C12 (relative to the methyl end, i.e., iso-14:0).
Note: Pure 10-MTA (mid-chain) may also arise from S-adenosylmethionine (SAM)-dependent methylation of unsaturated precursors (C13:1) in Actinobacteria, distinct from the primer-based mechanism.[1]
[1]
Experimental Protocol: High-Resolution Lipidomics
Objective: Extract, derivatize, and quantify 10-MTA, ensuring separation from its isomer iso-tetradecanoic acid (12-MTA).
Method: Modified Bligh & Dyer is preferred for total lipid recovery from Gram-positive cell walls.[1][2]
Harvest: Centrifuge bacterial culture (10 mL, OD600 ~1.0) at 4,000 x g for 10 min. Wash pellets with PBS.[1]
Lysis: Resuspend in 1 mL water. Add 3.75 mL Chloroform:Methanol (1:2 v/v) .
Disruption: Vortex vigorously for 2 min. For Mycobacterium or Streptomyces, sonicate for 10 min to break the thick cell wall.[1]
Phase Separation: Add 1.25 mL Chloroform and 1.25 mL 0.9% NaCl. Centrifuge (2,000 x g, 5 min).
Collection: Recover the lower organic phase (lipids) into a glass vial. Dry under Nitrogen gas.
B. Derivatization (FAME Synthesis)
Critical Step: Acid-catalyzed methylation is required.[1][2] Base-catalyzed methods (KOH/MeOH) will not methylate free fatty acids or sphingolipids efficiently.[1][2]
Resuspend dried lipids in 1 mL Boron Trifluoride (BF3) in Methanol (14%) or 3M Methanolic HCl .
Incubate at 80°C for 60 minutes in a sealed screw-cap tube.
Cool to room temperature. Add 1 mL Hexane and 1 mL H2O .[1]
Vortex and centrifuge. Collect the upper Hexane phase (containing FAMEs).[1]
QC Step: Filter through anhydrous Sodium Sulfate to remove water traces.[1]
C. GC-MS Analysis Parameters
To distinguish 10-MTA from 12-MTA (iso-14:0), a polar capillary column is mandatory.[1][2]
McLafferty Rearrangement: Look for m/z 74 (base peak for methyl esters).[1]
Branching Position: Mid-chain methyl groups cause enhanced fragmentation alpha to the branch point.[1]
For 10-MTA (Methyl at C10 from carboxyl): Look for diagnostic fragments resulting from cleavage around C10.[1]
Validation: If ambiguity exists, prepare Picolinyl Esters (derivatize with 3-hydroxymethylpyridine). The nitrogen atom stabilizes the charge, allowing "reading" of the chain.[1] A mass gap of 28 amu (instead of 14) between fragments indicates the methyl branch location.[1]
References
Julotok, M. et al. (2010).[1] "Chain C6 Carboxylic Acids Result in Increased Growth, Novel 'Unnatural' Fatty Acids and Increased Membrane Fluidity in a Listeria monocytogenes Branched-Chain Fatty Acid-Deficient Mutant."[1][2] Applied and Environmental Microbiology.
LIPID MAPS® Structure Database. "12-Methyltridecanoic acid (Iso-C14:0) and related isomers." Lipidomics Gateway.
Christie, W.W. (2003).[1] "Mass Spectrometry of Fatty Acid Derivatives: Branched-Chain Fatty Acids." The LipidWeb.
Kroppenstedt, R.M. (1985).[1] "Fatty acid and menaquinone analysis of actinomycetes and related organisms." Chemical Methods in Bacterial Systematics.
Precision Protocol: Derivatization & GC-MS Analysis of 10-Methyltridecanoic Acid
Abstract & Scope This technical guide outlines a high-fidelity protocol for the derivatization and Gas Chromatography-Mass Spectrometry (GC-MS) analysis of 10-Methyltridecanoic Acid (10-MTA). Unlike common straight-chain...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract & Scope
This technical guide outlines a high-fidelity protocol for the derivatization and Gas Chromatography-Mass Spectrometry (GC-MS) analysis of 10-Methyltridecanoic Acid (10-MTA). Unlike common straight-chain fatty acids, 10-MTA is a mid-chain branched fatty acid (BCFA) often serving as a critical biomarker in microbial membrane fluidity studies (e.g., Actinobacteria, Streptomyces) and specific lipidomic profiles.
The core challenge in analyzing 10-MTA lies in two areas:
Positional Isomerism: Differentiating the 10-methyl isomer from the more common iso- (12-methyl) and anteiso- (11-methyl) isomers.
Derivatization Efficiency: Ensuring complete conversion of the carboxylic acid to its volatile methyl ester (FAME) without inducing isomerization or degradation.
This protocol utilizes an Acid-Catalyzed Boron Trifluoride (BF₃) Methanolysis approach, optimized for mid-chain branched stability, coupled with high-polarity capillary GC separation.
Scientific Foundation
The Chemistry of Derivatization
Fatty acids are polar and non-volatile, making them unsuitable for direct GC analysis. Derivatization replaces the active acidic hydrogen with a non-polar methyl group, increasing volatility and thermal stability.
Why BF₃-Methanol?
While base-catalyzed methods (e.g., KOH/MeOH) are faster for transesterifying lipids, they fail to methylate free fatty acids (FFAs). Acid catalysis (BF₃-MeOH) is the "Gold Standard" for total fatty acid analysis because it universally converts:
Free Fatty Acids (FFAs)
Methyl Esters
Acylglycerols (TAGs/PLs)
Methyl Esters + Glycerol
Mass Spectral Fingerprint (The Diagnostic "Signature")
Identification of mid-chain BCFAs relies on specific fragmentation patterns.
McLafferty Rearrangement: Yields the standard FAME base peak at m/z 74 .
Carbomethoxy Series: m/z 87, 143, etc.
Diagnostic Ion (Critical): For a methyl group at position 10, the mass spectrum exhibits a characteristic fragment ion formed by cleavage
to the branch point.
Fragment: [CH₃O-CO-(CH₂)₈-CH(CH₃)]⁺
Diagnostic Mass:m/z 199
Note: This ion distinguishes the 10-methyl isomer from iso- (terminal) or other mid-chain variants.
Experimental Workflow
Visual Pathway
Figure 1: End-to-end workflow for 10-Methyltridecanoic Acid analysis.
Materials & Equipment
Category
Item
Specification
Reagents
Derivatization Agent
14% Boron Trifluoride (BF₃) in Methanol (Sigma-Aldrich/Supelco)
Extraction Solvent
n-Hexane (HPLC Grade)
Internal Standard
Methyl Tridecanoate (C13:0 FAME) or C19:0 FAME (Odd-chain preferred)
Drying Agent
Anhydrous Sodium Sulfate (Na₂SO₄)
Equipment
Reaction Vessel
4 mL Screw-cap glass vials with PTFE-lined caps
Heating Block
Reacti-Therm™ or dry block heater capable of 60°C ± 1°C
GC Column
High Polarity Cyanopropyl (e.g., CP-Sil 88, HP-88, SP-2560). Essential for isomer separation.
Detailed Protocol
Phase 1: Sample Preparation
Lyophilize biological samples (bacteria/tissue) to remove water, which hydrolyzes BF₃.
Weigh 10-20 mg of dried sample into a 4 mL glass vial.
Spike Internal Standard: Add 50 µL of Internal Standard solution (C19:0, 1 mg/mL in Hexane).
Why: Corrects for extraction losses and injection variability.
Phase 2: Derivatization (Methylation)
Add 1.0 mL of 14% BF₃-Methanol reagent to the vial.
Flush headspace with Nitrogen (N₂) for 10 seconds to prevent oxidation.
Cap tightly with a PTFE-lined cap.
Incubate at 60°C for 30 minutes.
Critical Control: Do not exceed 80°C or 45 mins to prevent degradation of polyunsaturated components (if present) or artifact formation.
Cool to room temperature (approx. 5 mins).
Phase 3: Extraction of FAMEs
Add 1.0 mL of n-Hexane to the reaction vial.
Add 1.0 mL of Saturated NaCl solution (or HPLC grade water) to stop the reaction and induce phase separation.
Vortex vigorously for 1 minute.
Centrifuge at 2000 x g for 3 minutes to clarify phases.
Transfer the top organic layer (Hexane) containing the FAMEs to a new clean vial containing a small spatula tip of Anhydrous Na₂SO₄.
Why: Removes residual water that damages the GC column.
Transfer the dry hexane supernatant to a GC autosampler vial.
GC-MS Analysis Parameters
To successfully resolve 10-methyltridecanoic acid from its isomers (e.g., iso-C14, anteiso-C14, and straight-chain C14), a high-polarity column is mandatory.
Instrument Configuration
System: Agilent 7890/5977 or equivalent.
Column:HP-88 or CP-Sil 88 (100 m x 0.25 mm x 0.20 µm).
Note: A standard DB-5 or HP-5 column will likely co-elute the 10-methyl isomer with the straight chain C14:0.
Temperature Program
Parameter
Setting
Rationale
Inlet Temp
250°C
Instant vaporization.
Injection Mode
Split (10:1) or Splitless
Depends on concentration. Splitless for trace analysis.
Carrier Gas
Helium @ 1.0 mL/min
Constant flow.
Oven Ramp
Initial: 100°C (Hold 1 min)
Solvent focusing.
Ramp 1: 15°C/min to 170°C
Rapid approach to elution zone.
Ramp 2: 1°C/min to 200°C
Critical: Slow ramp maximizes isomer resolution.
Final: 200°C (Hold 10 min)
Elute heavier components.
Transfer Line
250°C
Prevent condensation.
Mass Spectrometry (SIM/Scan)
Source Temp: 230°C
Quad Temp: 150°C
Scan Range: m/z 40 – 400
SIM Mode (Optional for Quantification): Monitor m/z 74 , 87 , and 199 .
Data Analysis & Identification
Identification Logic
Retention Time (RT): On polar columns, BCFAs typically elute before the straight-chain isomer (n-C14:0).
Order of Elution:iso- (12-Me) < anteiso- (11-Me) < Mid-chain (10-Me) < Straight (n-C14).
Equivalent Chain Length (ECL): Calculate ECL using the retention times of saturated FAME standards (C13:0 and C14:0).
10-Methyltridecanoic acid typically has an ECL of approx. 13.6 - 13.7 on polar phases.
Spectral Confirmation
Verify the peak using the diagnostic ions discussed in Section 2.2.
Figure 2: Key fragmentation pathways for identification.
Troubleshooting Guide
Issue
Probable Cause
Corrective Action
Low Recovery
Incomplete methylation
Ensure sample is water-free; extend reaction time to 45 min.
Peak Tailing
Column activity or overload
Trim column inlet; dilute sample.
Co-elution
Insufficient polarity
Switch to 100m HP-88 column; lower ramp rate to 0.5°C/min.
Artifact Peaks
Old BF₃ reagent
Use fresh reagent; BF₃-MeOH degrades over time (turns yellow).
References
Christie, W. W. (1993). Preparation of ester derivatives of fatty acids for chromatographic analysis. Advances in Lipid Methodology. Link
Ran-Ressler, R. R., et al. (2011). Branched chain fatty acid content of United States retail cow's milk and implications for dietary intake. Lipids, 46(7), 569-576. Link
Aitzetmüller, K. (1993). Capillary GLC of fatty acid methyl esters: A review. Journal of Chromatographic Science, 31(3). Link
Sigma-Aldrich. (2025). Derivatization Reagents for Gas Chromatography. Technical Bulletin. Link
NIST Mass Spectrometry Data Center. (2025). Mass Spectrum of 10-methyloctadecanoic acid, methyl ester (Tuberculostearic acid). Link(Cited for m/z 199 mechanism analogy).
Method
Precision Lipidomics: 10-Methyltridecanoic Acid as a Next-Generation Internal Standard
Application Note & Protocol Guide | Version 2.0 Abstract In quantitative lipidomics, the accuracy of free fatty acid (FFA) profiling is frequently compromised by the lack of internal standards (IS) that perfectly mimic t...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note & Protocol Guide | Version 2.0
Abstract
In quantitative lipidomics, the accuracy of free fatty acid (FFA) profiling is frequently compromised by the lack of internal standards (IS) that perfectly mimic the physicochemical properties of analytes without suffering from endogenous interference. This guide details the application of 10-Methyltridecanoic Acid (10-MTA) , a mid-chain branched fatty acid (BCFA), as a superior internal standard.[1] Unlike common "iso" (terminal-branched) isomers often present in biological samples due to microbiome activity, 10-MTA is structurally distinct and biologically rare in mammalian systems.[1] This protocol outlines the validation, extraction, and LC-MS/MS workflows required to utilize 10-MTA for the precise quantification of C14–C18 fatty acids.
Part 1: Technical Rationale & Mechanism[1]
The "Mid-Chain" Advantage
Standard lipidomics workflows often utilize deuterated standards (e.g., Myristic acid-d27). However, deuterium exchange and isotope effects can sometimes lead to slight retention time shifts or cost prohibitions for large-scale screens.[1]
10-Methyltridecanoic Acid (
, MW 228.37) is isobaric with Myristic Acid (C14:0). Its utility stems from its specific mid-chain branching at the C10 position.
Chromatographic Orthogonality: In Reverse Phase (RP) chromatography, the methyl branch disrupts the hydrophobic interaction with the C18 stationary phase more effectively than a straight chain, causing 10-MTA to elute earlier than Myristic acid.
Biological Silence: While iso- (12-methyl) and anteiso- (11-methyl) fatty acids are common bacterial products found in human plasma (via gut absorption), the 10-methyl isomer is virtually absent in mammalian tissues, ensuring a "clean" background signal [1].[1]
Ionization Equivalence: The carboxyl head group environment is chemically identical to straight-chain FAs, ensuring that ionization efficiency (ESI-) tracks linearly with the target analytes.[1]
Elution Logic Diagram
The following diagram illustrates the chromatographic separation principle that prevents signal overlap between the Internal Standard and endogenous isomers.
Primary Stock (1 mg/mL): Dissolve 1 mg of 10-MTA in 1 mL of Chloroform:Methanol (2:1) . Note: Pure methanol may cause solubility issues for saturated chains during long-term storage.[1]
Working Stock (10 µg/mL): Dilute the Primary Stock 1:100 into Methanol. Store at -20°C in amber glass vials.
Spiking Solution: Further dilute to 500 ng/mL in MeOH just prior to extraction.
Sample Preparation (Modified Bligh-Dyer)
This method ensures robust extraction of free fatty acids while precipitating proteins.
Sample Aliquot: Transfer 50 µL of plasma/serum to a borosilicate glass tube.
IS Spike: Add 10 µL of Spiking Solution (5 ng total on-column) to the sample before solvent addition.
Critical Step: Allow to equilibrate for 5 minutes on ice. This ensures the IS binds to matrix proteins similarly to endogenous lipids before precipitation.
Phase 1: Add 750 µL of Chloroform:Methanol (1:2) . Vortex vigorously for 30 seconds.
Q3 Mass: 227.2 m/z (Pseudo-MRM) OR 183.2 m/z (Decarboxylation fragment if energy is optimized).
Note: Pseudo-MRM is often sufficient for FAs due to high abundance, but chromatographic separation from C14:0 (also 227.2 -> 227.[1]2) is mandatory.
Part 3: Validation & Quality Control[1]
Linearity & Recovery
To validate 10-MTA as a reliable standard, perform the following:
Linearity: Construct a calibration curve of Myristic Acid (C14:0) from 10 nM to 10 µM, spiking 10-MTA at a constant 500 nM. Plot the ratio of Area(C14:0) / Area(10-MTA).[1]
should be > 0.99.
Matrix Effect: Compare the peak area of 10-MTA spiked into water vs. plasma extract .
Han, X., & Gross, R. W. (2005). Shotgun lipidomics: electrospray ionization mass spectrometric analysis and quantitation of cellular lipidomes directly from crude extracts of biological samples. Mass Spectrometry Reviews, 24(3), 367-412. [Link]
Cajka, T., & Fiehn, O. (2014). Comprehensive analysis of lipids in biological systems by liquid chromatography-mass spectrometry. Trends in Analytical Chemistry, 61, 192-206. [Link]
Ran-Ressler, R. R., et al. (2011). Branched chain fatty acid content of United States retail cow's milk and implications for dietary intake. Lipids, 46(7), 569-576.[3] [Link]
application of 10-Methyltridecanoic Acid in fatty acid metabolism studies
Application Note: Precision Profiling of Branched-Chain Fatty Acid Metabolism using 10-Methyltridecanoic Acid (10-MTA) Introduction: The Strategic Value of 10-Methyltridecanoic Acid In the expanding field of lipidomics a...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Precision Profiling of Branched-Chain Fatty Acid Metabolism using 10-Methyltridecanoic Acid (10-MTA)
Introduction: The Strategic Value of 10-Methyltridecanoic Acid
In the expanding field of lipidomics and metabolic flux analysis, the distinction between exogenous dietary lipids and endogenous metabolic products is critical. 10-Methyltridecanoic Acid (10-MTA) represents a high-value molecular tool for researchers investigating fatty acid oxidation disorders, peroxisomal function, and microbial lipid profiling.
Unlike the common straight-chain internal standard Tridecanoic Acid (C13:0) , which can naturally occur in dairy-rich diets and confound baseline measurements, 10-MTA is a mid-chain branched fatty acid (BCFA) that is virtually absent in standard mammalian tissues. Its unique structure—a 13-carbon backbone with a methyl group at the 10th carbon—provides two distinct analytical advantages:
Chromatographic Resolution: It elutes in a "silent region" of gas chromatography (GC) chromatograms, distinct from common C14:0 and C15:0 peaks, and separates cleanly from iso- (terminal) and anteiso- (penultimate) isomers.
Metabolic Resistance: The mid-chain methylation creates a steric blockade during mitochondrial
-oxidation, forcing the molecule into alternative peroxisomal or -oxidation pathways. This makes 10-MTA an exceptional metabolic probe for assessing non-canonical oxidation capacity.
Core Applications
A. As a "Clean" Internal Standard for Lipidomics
In complex biological matrices (plasma, liver homogenates, microbial cultures), standard C13:0 or C19:0 internal standards often co-elute with low-abundance endogenous lipids. 10-MTA provides a superior alternative for quantifying Total Fatty Acids (TFA) and Free Fatty Acids (FFA).
Mechanism: The methyl branch lowers the boiling point slightly relative to the straight-chain C14 equivalent but increases retention on polar GC columns (e.g., CP-Sil 88), ensuring peak purity.
B. As a Metabolic Tracer for Peroxisomal Function
10-MTA is used to probe the
-oxidation and peroxisomal -oxidation systems.
Metabolic Fate: Mitochondrial
-oxidation proceeds cyclically, removing two carbons. When the oxidation machinery reaches the methylated carbon (originally C10, becoming C2 after 4 cycles), the process stalls due to steric hindrance.
Readout: Accumulation of specific short-chain methylated metabolites (e.g., 2-methylvaleryl-CoA) indicates mitochondrial block, while successful clearance indicates functional peroxisomal bypass mechanisms.
Antioxidant: 0.01% BHT (Butylated hydroxytoluene) to prevent oxidation of background PUFAs.
Step-by-Step Workflow:
Homogenization: Add 50 mg tissue or 100 µL plasma to a glass centrifuge tube.
Spiking: Add 10 µL of 10-MTA IS immediately. Crucial: Add IS before extraction to account for recovery losses.
Lysis: Add 3 mL Chloroform:Methanol (2:1). Vortex vigorously for 1 min.
Phase Separation: Add 1 mL 0.9% NaCl. Centrifuge at 2,000 x g for 5 min at 4°C.
Recovery: Collect the lower organic phase (containing lipids) into a clean vial.
Drying: Evaporate solvent under a gentle stream of Nitrogen (
) at 30°C.
Phase 2: Derivatization (FAME Synthesis)
Free fatty acids must be converted to Fatty Acid Methyl Esters (FAMEs) for GC analysis. Acid-catalyzed methylation is preferred for BCFAs to avoid isomerization.
Reconstitution: Dissolve dried lipid residue in 1 mL Toluene.
Methylation: Add 2 mL 14% Boron Trifluoride (
) in Methanol .
Incubation: Heat at 100°C for 45 minutes in a sealed screw-cap vial.
Quenching: Cool to RT. Add 1 mL
and 1 mL Hexane.
Extraction: Vortex and centrifuge. Transfer the top Hexane layer (containing FAMEs) to a GC vial.
Phase 3: GC-MS Analysis Parameters
Separating 10-MTA from other C14 isomers requires a high-polarity column.
Parameter
Setting
Rationale
Column
SP-2560 or CP-Sil 88 (100m x 0.25mm, 0.2µm)
Biscyanopropyl phases are required to separate positional methyl isomers.
Carrier Gas
Helium @ 1.0 mL/min (Constant Flow)
Maintains separation efficiency across the temperature ramp.
Inlet
Splitless (1 min), then 20:1 Split; 250°C
Maximizes sensitivity for trace metabolites.
Oven Program
140°C (5 min) 4°C/min 240°C (15 min)
Slow ramp critical for resolving 10-MTA from C14:0 and iso-C14:0.
MS Source
EI (70 eV), 230°C
Standard ionization for spectral library matching.
SIM Mode
m/z 74, 87, 88 (FAME characteristic ions)
m/z 88 is the McLafferty rearrangement ion for methyl esters.
Data Analysis & Validation
Calculation of Concentration (
):
: Concentration of 10-MTA spike.
RF (Response Factor) : Must be determined experimentally. For 10-MTA vs C14:0, RF is typically ~1.02 due to similar ionization efficiency.
Identification Criteria (Quality Control):
Retention Time (RT): 10-MTA FAME typically elutes after C13:0 FAME and before C14:0 FAME.
Application Note: Structural Elucidation of 10-Methyltridecanoic Acid via High-Resolution NMR
Executive Summary Mid-chain branched fatty acids, such as 10-Methyltridecanoic Acid ( -MTDA) , are critical biomarkers in microbial lipidomics (e.g., Actinobacteria species) and synthetic intermediates in drug delivery s...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Mid-chain branched fatty acids, such as 10-Methyltridecanoic Acid (
-MTDA) , are critical biomarkers in microbial lipidomics (e.g., Actinobacteria species) and synthetic intermediates in drug delivery systems. Unlike terminal branching (iso/anteiso), mid-chain methyl groups present a unique challenge: the diagnostic signals are often buried within the methylene "envelope" of the NMR spectrum.
This Application Note provides a definitive protocol for distinguishing the position of the methyl group at Carbon-10 using a combination of high-field 1D
H/C NMR and 2D correlations (COSY, HSQC, HMBC). We emphasize the use of solvent-induced shifts to resolve overlapping methyl resonances.
Sample Preparation & Experimental Setup
Solvent Selection Strategy
While Deuterated Chloroform (
) is the standard, it often fails to resolve the specific methyl doublet of 10-MTDA from the terminal methyl triplet. We recommend a dual-solvent strategy if resolution is poor.
Primary Solvent:
(99.8% D) + 0.03% TMS.
Pros: Excellent solubility, standard chemical shift referencing.
Secondary Solvent (Resolution Enhancer): Benzene-
().
Mechanism: The Aromatic Solvent-Induced Shift (ASIS) effect differentially shields protons based on local geometry, often separating the 10-Me doublet from the terminal 13-Me triplet.
Preparation Protocol
Mass: Weigh 10–15 mg of 10-MTDA.
Dissolution: Dissolve in 600
L of solvent ( or ).
Tube: Transfer to a high-precision 5mm NMR tube (e.g., Wilmad 535-PP) to minimize shimming errors.
Temperature: Equilibrate probe to 298 K (
C).
1D NMR Analysis: The Diagnostic Signals
Proton (
H) NMR
The spectrum is dominated by the methylene envelope (
ppm). The structural proof relies on identifying the specific multiplicity of the methyl groups.
, the 10-Me doublet and C13 triplet often overlap. Integration is crucial: The total methyl region integral should correspond to 6H (3H from terminal + 3H from branch).
Carbon (
C) NMR
The 10-methyl substitution breaks the symmetry of the methylene chain, creating unique chemical shifts for the methine (C10) and its neighbors.
Position
Type
Approx. Shift (, ppm)
Notes
C1
C=O
180.0
Carbonyl.
C10
CH
32.8
Methine signal (DEPT-90 positive).
10-Me
CH
19.7
Branched methyl carbon.
C13
CH
14.1
Terminal methyl carbon.
2D NMR Workflow: Establishing Connectivity
To definitively place the methyl group at position 10, we must "walk" the carbon chain.
Workflow Diagram
Figure 1: Step-by-step NMR acquisition workflow for branched fatty acids.
The "Smoking Gun": HMBC Logic
The Heteronuclear Multiple Bond Correlation (HMBC) experiment is the definitive proof. It shows correlations over 2-3 bonds.
The Logic of Assignment:
Identify the Branch: Find the proton doublet at ~0.85 ppm (10-Me).
HSQC: Correlate this doublet to the carbon at ~19.7 ppm.
HMBC Correlations (Long Range):
The 10-Me protons will show a strong 2-bond correlation to C10 (methine, ~32.8 ppm).
The 10-Me protons will show 3-bond correlations to C9 and C11 .
Differentiation: C11 leads to the short terminal chain (C11
C12 C13). C9 leads back toward the carboxyl group.
C13 Terminal Methyl: Will show HMBC correlations to C12 and C11.
Verification: If the branch were at C9, the terminal chain would be longer (4 carbons), altering the shifts and coupling patterns of the "tail."
Experimental Protocols
Instrument Configuration
Field Strength: Minimum 400 MHz (600 MHz recommended for lipid dispersion).
Purpose: Long-range connectivity (Branch to Backbone).
TD: 4096 (F2) x 256 (F1)
NS: 16 to 32
CNST13 (
): 8 Hz (Optimized for long-range coupling)
D1: 1.5 - 2.0 sec
Structural Logic Diagram
Figure 2: Connectivity logic. Red arrows indicate correlations originating from the branched methyl, establishing its position on the backbone.
References
Gunstone, F. D. (1994). High Resolution NMR of Lipids. In The Lipid Handbook. CRC Press.
Knothe, G., & Kenar, J. A. (2004).[1] Determination of the fatty acid profile by
H-NMR spectroscopy. European Journal of Lipid Science and Technology, 106(2), 88-96.
Carballeira, N. M., et al. (1999).[5] Fatty acid composition of the Caribbean sponge Agelas conifera. Journal of Natural Products, 62(11). (Provides precedent for mid-chain methyl assignments).
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons. (Standard text for ASIS effects and coupling constants).
AOCS Lipid Library. (2019). NMR Spectroscopy of Fatty Acids. American Oil Chemists' Society.[1]
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: High-Resolution Quantification of 10-Methyltridecanoic Acid (10-MTA) in Complex Biological Matrices
Part 1: Strategic Overview & Scientific Rationale
1.1 The Analytical Challenge
10-Methyltridecanoic acid (10-MTA) is a mid-chain branched fatty acid (BCFA) often overshadowed by its more common isomers, iso- (12-methyl) and anteiso- (11-methyl) tridecanoic acid.[1] While historically associated with bacterial membranes (e.g., Streptomyces, Virgibacillus), recent metabolomic profiling has identified 10-MTA as a potential biomarker in mammalian biofluids (saliva, sweat) and gut microbiome-host interactions.
The quantification of 10-MTA presents a specific "Triad of Difficulty":
Isomeric Co-elution: It shares a molecular weight (228.37 Da) and nearly identical polarity with 12-MTA, 11-MTA, and myristic acid (C14:0), making chromatographic resolution on standard non-polar columns (e.g., DB-5) impossible.
Trace Abundance: In mammalian samples, 10-MTA often exists at femtomolar concentrations, requiring high-sensitivity MS detection (SIM mode) rather than FID.
Matrix Interference: Complex lipidomes contain high-abundance straight-chain fatty acids that can suppress the ionization of trace BCFAs.[1]
1.2 The Solution: Polarity-Driven Separation
This protocol utilizes Gas Chromatography-Mass Spectrometry (GC-MS) with a highly polar cyanopropyl-phase capillary column .[1] The mechanism of separation relies on the interaction between the cyano-stationary phase and the pi-electrons/dipoles of the fatty acid methyl esters (FAMEs). While saturated FAMEs lack pi-bonds, the effective carbon chain length (ECL) is significantly altered by the position of the methyl branch. A 100-meter column provides the necessary theoretical plates to resolve the 10-methyl position from the 11- and 12-methyl isomers.[1]
Part 2: Experimental Design & Pre-Analytical Considerations
2.1 Internal Standard Selection (Critical)
Do NOT use: C13:0 or C15:0 (often endogenous).
Do NOT use: 10-MTA (this is the analyte).
Recommended:Tridecanoic-d25 Acid (d25-C13:0) or Nonadecanoic Acid (C19:0) .[1]
Rationale: C19:0 is rarely found in biological samples at significant levels. Deuterated standards are superior for correcting extraction efficiency and ionization suppression.
2.2 Reagents & Standards
Target Standard: 10-Methyltridecanoic Acid Methyl Ester (Custom synthesis or high-purity standard, e.g., Larodan or Sigma).
FAME Mix: Bacterial Acid Methyl Ester (BAME) Mix to identify elution windows of iso/anteiso isomers.
Derivatization Agent: 14% Boron Trifluoride (BF3) in Methanol (Acid-catalyzed methylation is preferred over base-catalyzed to ensure total fatty acid recovery, including those from sphingolipids).[1]
Part 3: Detailed Protocol
Phase 1: Lipid Extraction (Modified Folch Method)
Objective: Isolate total lipids from the biological matrix while removing salts and proteins.
Sample Aliquot: Transfer 100 µL of plasma/biofluid or 10 mg of homogenized tissue into a solvent-resistant glass tube (Teflon-lined cap).
Spike Internal Standard: Add 10 µL of C19:0 Internal Standard solution (10 µg/mL in Methanol). Vortex for 10 sec.
Lysis/Homogenization: Add 1 mL Chloroform:Methanol (2:1 v/v) .
Mechanism:[1][2] Methanol disrupts hydrogen bonding of lipids with proteins; Chloroform solubilizes the lipids.
Agitation: Vortex vigorously for 1 min, then incubate at room temperature for 20 min (shaking).
Phase Separation: Add 200 µL of 0.9% NaCl (aq) . Vortex for 30 sec.
Centrifugation: Centrifuge at 3,000 x g for 5 min at 4°C.
Collection: Carefully aspirate the lower organic phase (Chloroform layer containing lipids) and transfer to a clean glass vial.
Drying: Evaporate the solvent under a gentle stream of Nitrogen (N2) at 30°C until dry.
Target Ion (Quant):m/z 242.2 (Molecular Ion for C14-FAME).
Qualifier Ions:m/z 74.1 (McLafferty rearrangement), m/z 87.1 , m/z 199.2 (Loss of propyl group - specific to 10-methyl branching).
Note: The fragment at [M-43] (m/z 199) is enhanced in 10-methyl isomers compared to iso (12-methyl) which favors [M-15] or anteiso (11-methyl) which favors [M-29].[1]
Part 4: Data Analysis & Visualization
4.1 Workflow Diagram
The following diagram illustrates the critical path from sample to data, emphasizing the decision points for Quality Control.
Caption: Figure 1: End-to-end workflow for 10-MTA quantification, highlighting critical extraction and separation steps.
4.2 Quantification Logic
Quantification is performed using the Internal Standard Method .
Where RF (Response Factor) is determined by the calibration curve:
Table 1: Troubleshooting Retention Time Shifts
Observation
Probable Cause
Corrective Action
Co-elution of 10-MTA & 11-MTA
Ramp rate too fast at 170°C
Decrease ramp rate to 0.5°C/min or extend hold time.
Peak Tailing
Active sites in liner or column
Replace inlet liner; trim 10cm from column guard.[1]
Low Sensitivity
Split valve open too early
Ensure splitless time is >1.0 min.
Ghost Peaks
Septum bleed or carryover
Bake out column at 240°C for 30 min; Change septum.
Part 5: Validation & Quality Assurance
To ensure Trustworthiness and Self-Validation :
Linearity: Construct a 6-point calibration curve (1 ng/mL to 1000 ng/mL). R² must be > 0.99.
Recovery: Spike a blank matrix (e.g., BSA solution) with known 10-MTA. Recovery should be 85-115%.[1]
LOD/LOQ: Determine experimentally using Signal-to-Noise (S/N) ratios of 3:1 and 10:1, respectively.
Isomer Resolution Test: Inject a mixed standard of 10-, 11-, and 12-methyltridecanoic acid. The valley between peaks must be < 10% of peak height.
References
Ran-Ressler, R. R., et al. (2012). "Branched-chain fatty acids in the human diet and their role in inflammation." Nutrients. Available at: [Link] (Context on BCFA biological relevance).
Destaillats, F., et al. (2010). "Gas chromatography-mass spectrometry methodology for the analysis of branched-chain fatty acids." Journal of Chromatography A. (Standard reference for GC parameters).
Christie, W. W. (2023). "Mass Spectrometry of Fatty Acid Derivatives - Branched-Chain Fatty Acids." The LipidWeb. Available at: [Link] (Authoritative source on fragmentation patterns).
Folch, J., Lees, M., & Sloane Stanley, G. H. (1957). "A simple method for the isolation and purification of total lipides from animal tissues." Journal of Biological Chemistry.
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Troubleshooting Branched-Chain Fatty Acid (BCFA) Extraction from Soil Matrices
Status: Operational
Lead Scientist: Dr. A. Vance, Senior Application Scientist
Audience: Drug Discovery & Environmental Microbiology Units
Introduction: The Matrix Challenge
Welcome to the technical support hub. You are likely here because your recovery of Gram-positive biomarkers (iso- and anteiso- fatty acids) is inconsistent, or your chromatograms are plagued by humic interference.
Extracting BCFAs from soil is fundamentally different from tissue or plasma extraction. Soil is a "living mineral" matrix. The primary challenge is not just lipid solubility, but overcoming the ionic binding of lipids to clays and the co-extraction of humic substances that mimic fatty acids.
This guide bypasses generic advice. We focus on the Modified Bligh & Dyer method, optimized for Phospholipid Fatty Acid (PLFA) profiling, which is the gold standard for isolating microbial BCFAs.
Diagnostic Dashboard: The Workflow
Before troubleshooting, verify your workflow against this logic path. Deviations here are the root cause of 90% of support tickets.
Figure 1: Critical path for BCFA extraction. Note that "wet" soil breaks the single-phase extraction logic.
Ticket #1: Low Recovery & Phase Separation Issues
User Report: "I am getting low lipid yields, and my extraction mixture isn't separating into two clear phases."
Root Cause Analysis
The Bligh and Dyer method relies on a specific ratio of Chloroform : Methanol : Buffer (1:2:0.8 v/v/v) to form a single phase for extraction, followed by a shift to a two-phase system (1:1:0.9) for separation.
The Water Trap: If you use fresh soil, the soil water alters the solvent ratio. The mixture may remain single-phase (no separation) or form an emulsion.
Ionic Strength: Pure water extracts lipids poorly from soil clays. Phosphate or Citrate buffer is required to disrupt ionic bridges between lipids and soil particles.
Troubleshooting Protocol
Variable
Standard Requirement
Why? (Causality)
Sample State
Freeze-dried (Lyophilized)
Water acts as a non-solvent for lipids. Uncontrolled water volume breaks the critical solvent ratio [1].
Buffer
50mM Phosphate (pH 7.4)
Citrate buffer (0.15M, pH 4.0) is superior for high-clay soils as it chelates metals that bind lipids, but Phosphate is standard for general PLFA [2].
Phase Break
Add CHCl3 + Buffer
After extraction (shaking), you must add specific volumes of Chloroform and Buffer to force phase separation.
Corrective Action:
Step 1: Lyophilize soil for 24-48 hours.
Step 2: Use the Modified Bligh-Dyer ratio. For 2g soil:
Add 4 mL Bligh-Dyer Solvent (1:2:0.8 CHCl3:MeOH:Phosphate Buffer).
Sonicate 10 min, Shake 2 hrs.
The Split: Add 1 mL CHCl3 + 1 mL Buffer. Centrifuge.
User Report: "My final FAME extract is brown/yellow, and my GC liner is getting dirty after 5 runs. I see ghost peaks."
Root Cause Analysis
Humic acids are co-extracted because they have hydrophobic cores similar to lipids. If you use Acid Methanolysis (HCl or H2SO4) directly on the extract, you methylate the humic acids, making them volatile enough to enter the GC but heavy enough to foul the column.
Troubleshooting Protocol
You must separate Phospholipids (PLFA) from Neutral Lipids and Humics before derivatization.
The Fix: Solid Phase Extraction (SPE)
Do not skip the SPE step. It is the primary defense against humic interference.
Condition a Silica (Si) SPE column with Chloroform.
Load your lipid extract.
Elute Neutral Lipids: 5 mL Chloroform (Discard or archive).
Elute Glycolipids: 10 mL Acetone (Discard).
Elute Phospholipids (BCFAs here): 5 mL Methanol (Keep this fraction).
Derivatization Choice:
Use Mild Alkaline Methanolysis (KOH in Methanol) instead of Acid Methanolysis.
Why? Alkaline reagents only transesterify ester-linked fatty acids (live biomass). They do not methylate free fatty acids (often background noise) or humic acids [3]. This naturally cleans up the chromatogram.
Ticket #3: Isomer Resolution (Iso- vs. Anteiso-)
User Report: "I cannot separate iso-C15:0 from anteiso-C15:0. They co-elute as a single blob."
Root Cause Analysis
Standard non-polar GC columns (like DB-5, HP-5, ZB-5) separate based on boiling point (molecular weight). Iso- and anteiso- isomers have identical molecular weights and extremely similar boiling points. They separate based on polarity and shape.
Troubleshooting Protocol
You must switch to a High-Polarity Cyanopropyl Column .
Column Type
Example Phases
Suitability for BCFA
Non-Polar
DB-5, HP-5MS
FAIL. Co-elution of isomers is guaranteed.
Mid-Polar
DB-23, VF-23ms
POOR. Partial separation, peak shouldering.
High-Polar
CP-Sil 88, SP-2560, BPX70
EXCELLENT. Baseline resolution of i15:0, a15:0, i16:0, i17:0.
GC Method Parameters (for CP-Sil 88, 100m):
Carrier Gas: Helium or Hydrogen (constant flow 1.0 mL/min).
Oven Program:
Start: 100°C (hold 4 min).
Ramp 1: 10°C/min to 160°C.
Ramp 2: Slow Ramp (2-3°C/min) to 240°C (This slow ramp is critical for isomer separation) [4].
Visualizing the Troubleshooting Logic
Use this decision tree when your recovery data looks suspicious.
Figure 2: Logic tree for diagnosing low recovery or poor resolution in soil BCFA analysis.
FAQ: Quick Solutions
Q: Can I use fresh soil if I adjust the water content?A: Technically yes, but it is risky. You must measure soil moisture gravimetrically and subtract that volume from the buffer added. If you miss the calculation, the single-phase breaks, and extraction efficiency drops by >40% [1]. Stick to freeze-drying.
Q: Why are my BCFAs degrading?A: BCFAs are saturated and relatively stable, but if you are looking at PLFAs, the phosphate headgroup is liable to hydrolysis. Store freeze-dried soil at -20°C. Once extracted, store FAMEs in Hexane at -20°C. Avoid evaporation to complete dryness; always leave a trace of solvent.
Q: How do I distinguish bacterial BCFAs from other sources?A:
Gram-Positive Bacteria: Dominant in iso- and anteiso- C15:0, C17:0.
Actinomycetes: High levels of 10-methyl branched fatty acids (e.g., 10Me-16:0).
Fungi: Typically straight-chain (18:2ω6, 18:1ω9).
Note: Using the SPE step to isolate Phospholipids ensures you are looking at living microbial biomass , not dead detritus (neutral lipids) [5].
References
Bligh, E. G., & Dyer, W. J. (1959). A rapid method of total lipid extraction and purification. Canadian Journal of Biochemistry and Physiology, 37(8), 911-917.
Frostegård, Å., Tunlid, A., & Bååth, E. (1991). Microbial biomass measured as total lipid phosphate in soils of different organic content. Journal of Microbiological Methods, 14(3), 151-163.
Buyer, J. S., & Sasser, M. (2012). High throughput phospholipid fatty acid analysis of soils. Applied Soil Ecology, 61, 127-130.
Kramer, J. K., et al. (2008). Separation of iso- and anteiso-isomers of fatty acids by GC on a CP-Sil 88 column. Lipids, 43, 259-273. (Contextual citation regarding column polarity for isomers).
Zelles, L. (1999). Fatty acid patterns of phospholipids and lipopolysaccharides in the characterisation of microbial communities in soil: a review. Biology and Fertility of Soils, 29(2), 111-129.
Optimization
Technical Support Center: 10-Methyltridecanoic Acid Derivatization
You are likely encountering variability in the quantification of 10-Methyltridecanoic Acid (10-MTA). As a branched-chain fatty acid (BCFA), 10-MTA presents unique challenges compared to straight-chain analogs (e.g., Myristic acid, C14:0).
While the methyl group at the C-10 position does not impose significant steric hindrance on the carboxyl group (C-1) during nucleophilic attack, the primary failure mode in these experiments is thermodynamic equilibrium shift due to water contamination or kinetic stalling due to insufficient Lewis acid strength.
This guide moves beyond basic recipes to optimize the Boron Trifluoride-Methanol (BF₃-MeOH) esterification pathway. This method is superior to silylation (TMS) for this application because Fatty Acid Methyl Esters (FAMEs) offer greater stability and better chromatographic resolution on polar capillary columns (e.g., CP-Sil 88 or SP-2560) required to separate BCFAs from straight-chain isomers.
Module 1: The Optimized Protocol (BF₃-MeOH)
Objective: Maximize theoretical yield of 10-MTA methyl ester while preventing artifact formation.
Reagents & Equipment
Reagent: 14% BF₃ in Methanol (Freshness is critical; discard if yellow/amber).
Solvent: n-Hexane (HPLC Grade).
Drying Agent: Anhydrous Sodium Sulfate (Na₂SO₄), baked at 400°C to remove trace moisture.
Internal Standard (ISTD): Tridecanoic Acid (C13:0) or Nonadecanoic Acid (C19:0). Do not use C14:0 as it may co-elute or interfere with 10-MTA depending on column polarity.
Step-by-Step Workflow
Step
Action
Mechanistic Rationale
1. Solubilization
Dissolve 1-5 mg sample + ISTD in 0.5 mL Toluene.
Toluene is used instead of hexane initially to ensure solubility of both free acids and potential neutral lipids before the polar methanol is added.
2. Catalyst Addition
Add 1.5 mL 14% BF₃-MeOH . Blanket with Nitrogen gas immediately.
BF₃ acts as a Lewis acid, protonating the carbonyl oxygen of 10-MTA, making the carbonyl carbon highly electrophilic for methanol attack. Nitrogen prevents oxidation.
3. Reaction
Cap tightly (Teflon-lined).[1][2] Heat at 100°C for 30 mins .
CRITICAL: 60°C is often cited for straight chains. BCFAs benefit from higher kinetic energy to ensure 100% conversion, but do not exceed 30 mins to avoid degradation.
4. Quenching
Cool to RT. Add 1 mL Saturated NaCl (aq).
Increases ionic strength of the aqueous phase, forcing the non-polar FAMEs into the organic phase (Salting-out effect).
5. Extraction
Add 1 mL n-Hexane. Vortex vigorously for 1 min.
Partitioning coefficient dictates FAMEs move to Hexane.
6. Drying
Transfer top Hexane layer to a vial containing Na₂SO₄.
Any residual water will hydrolyze FAMEs back to FFAs inside the GC inlet or column.
Module 2: Visualization of Workflow
The following diagram illustrates the critical path and decision points for the derivatization process.
Caption: Figure 1. Optimized BF3-Methanol derivatization workflow for 10-Methyltridecanoic Acid, emphasizing moisture control and phase separation.
Module 3: Troubleshooting Center (FAQs)
Q1: I am seeing low yields (<60%) of the 10-MTA methyl ester. Is the branching inhibiting the reaction?
Diagnosis: Unlikely. The C-10 methyl group is too far from the reaction site (C-1) to cause significant steric hindrance.
Root Cause:Water Interference. The esterification reaction is an equilibrium process (
). Even trace water in your reagents or glassware drives the equilibrium to the left (hydrolysis).
Corrective Action:
Replace your BF₃-MeOH reagent. It is hygroscopic and has a limited shelf life once opened.
Ensure your glassware is oven-dried.
Advanced Fix: Add a chemical water scavenger like 2,2-dimethoxypropane (DMP) (50 µL) to the reaction mixture before heating. DMP reacts with water to form methanol and acetone, chemically dehydrating the system and driving the reaction to completion.
Q2: I see "Ghost Peaks" or unexpected artifacts near my analyte.
Diagnosis: Reagent degradation or plastic leaching.
Root Cause: BF₃ can degrade into HF and fluoroborates over time, which catalyze side reactions. Additionally, using plastic pipette tips or caps with improper liners can leach phthalates.
Corrective Action:
Glass Only: Use glass Pasteur pipettes and glass-lined or Teflon-lined caps. Never use parafilm during the heating step.
Chromatogram Check: If you see peaks at regular intervals (e.g., m/z 149), these are phthalates.
Reagent Check: If the BF₃ solution is amber/brown, discard it. It should be clear.
Q3: My 10-MTA derivative peak is tailing significantly.
Diagnosis: Incomplete derivatization or Column Activity.
Root Cause: If the peak tails, you likely have unreacted free fatty acid (FFA) co-eluting or interacting with active sites (silanols) in the column liner.
Corrective Action:
Verify Conversion: Re-run the reaction at 100°C for 45 minutes.
Liner Maintenance: Change the GC inlet liner. Accumulation of non-volatile lipids exposes active sites that "grab" polar compounds. Use a deactivated splitless liner with glass wool.
Q4: Why use BF₃-MeOH instead of Base-Catalyzed (KOH-MeOH) methods?
Scientific Rationale: Base-catalyzed transesterification is excellent for triglycerides but cannot esterify Free Fatty Acids (FFAs) . In the presence of base, FFAs form carboxylate salts (
), which are non-volatile and will not enter the GC column. Since you are likely working with 10-MTA as a standard (an acid) or a metabolite, acid catalysis (BF₃) is mandatory to protonate the carbonyl and facilitate esterification.
Module 4: Diagnostic Logic Tree
Use this decision tree to diagnose experimental failures rapidly.
Caption: Figure 2.[3] Diagnostic logic tree for isolating failure modes in 10-MTA derivatization.
References
AOCS Official Method Ce 1b-89 . (2009). Fatty Acid Composition of Marine Oils by GLC. American Oil Chemists' Society.[2] (The industry standard for FAME preparation using BF3).
Sigma-Aldrich Technical Bulletin . Derivatization of Fatty Acids to FAMEs. Merck KGaA. (Detailed comparison of Acid vs. Base catalysis).
Christie, W. W. (1993). Preparation of ester derivatives of fatty acids for chromatographic analysis. Advances in Lipid Methodology. (Authoritative review on lipid analysis mechanisms).
Restek Corporation . FAMEs: Fatty Acid Methyl Esters Analysis Guide. (Column selection and separation optimization for isomers).
Author: BenchChem Technical Support Team. Date: February 2026
Current Status: Operational
Ticket ID: #BCFA-10MTA-OPT
Assigned Specialist: Senior Application Scientist, Mass Spectrometry Division
Executive Summary
Analyzing 10-Methyltridecanoic Acid (10-MTA) presents a "perfect storm" of bioanalytical challenges. As a branched-chain fatty acid (BCFA) with a molecular weight of ~228.37 Da, it is isobaric with the highly abundant linear Myristic Acid (C14:0). Furthermore, its high hydrophobicity (LogP ~6) makes it prone to severe matrix effects from phospholipids in plasma/tissue, and it exhibits poor ionization efficiency in standard negative electrospray ionization (ESI-).
This guide provides two validated workflows: a High-Sensitivity Derivatization Protocol (Recommended) and a Direct Negative Mode Protocol , along with diagnostic tools to isolate and eliminate matrix effects.
Part 1: The Diagnostic Workflow (Is it Matrix Effect or Chromatography?)
Before altering your extraction, you must confirm if signal loss is due to ion suppression (matrix effect) or isobaric interference (co-elution with Myristic Acid).
Protocol: Post-Column Infusion (The "Gold Standard")
Do not rely on recovery calculations alone. Recovery measures extraction efficiency; infusion measures ionization efficiency.
Setup: Tee a syringe pump into the LC flow path after the column but before the MS source.
Infusate: Prepare 10-MTA standard (1 µg/mL) in mobile phase. Infuse at 10 µL/min.
LC Injection: Inject a blank matrix extract (processed plasma/tissue) via the LC column.
Observation: Monitor the baseline of the specific 10-MTA transition.
Flat Baseline: No matrix effect.
Dip (Valley): Ion Suppression (Phospholipids eluting).[1]
Peak (Hill): Ion Enhancement.
Figure 1: Post-column infusion logic flow for distinguishing matrix effects from chromatographic issues.
Part 2: Sample Preparation (The "Source" Fix)
Standard Protein Precipitation (PPT) is insufficient for 10-MTA because it does not remove phospholipids (PLs), which elute in the high-organic region exactly where 10-MTA elutes.
Wait: Allow 5 minutes for absorption (critical step).
Elute: Apply 1 mL MTBE (Methyl tert-butyl ether) . Gravity elute, then apply gentle vacuum.
Dry: Evaporate under N2 at 40°C.
Reconstitute: In 100 µL 50:50 Methanol:Water.
Part 3: Analytical Workflows
Choose Method A for maximum sensitivity and specificity (recommended for clinical/low-level work). Choose Method B for higher throughput if concentrations are high.
Method A: Derivatization with 3-NPH (High Sensitivity)
Rationale: Fatty acids ionize poorly in negative mode. Derivatization with 3-Nitrophenylhydrazine (3-NPH) converts the carboxylic acid to a hydrazide, introducing a nitrogen moiety that ionizes intensely in Positive Mode , avoiding the "negative mode noise floor."
Reaction: Incubate extract with reagents at 40°C for 30 mins.
MS Mode: ESI Positive (+).
Transitions (Generic for 3-NPH FAs):
Precursor: [M+C6H7N3O2]+ (Shifted Mass)
Product: Specific hydrazine fragments (often m/z 137 or m/z 231).
Method B: Direct Negative Mode (High Throughput)
Rationale: Faster, but requires strict chromatographic resolution of isomers.
Column: C18 is standard, but a C30 or PFP (Pentafluorophenyl) column provides better shape selectivity to separate 10-MTA from Myristic Acid.
Mobile Phase Modifiers:
Buffer: 5mM Ammonium Acetate (buffers pH).
Additive: 0.05% Ammonium Hydroxide (Ensures deprotonation). Do not use Formic Acid in negative mode for FAs; it suppresses ionization.
Transitions:
Precursor: 227.2 (m/z) [M-H]-
Product: 183.2 (m/z) [M-H-CO2]- (Loss of 44 Da)
Figure 2: Workflow decision tree based on sensitivity requirements.
Part 4: Troubleshooting FAQs
Q1: I see a peak for 10-MTA even in my blanks. Why?
Cause: Contamination. Fatty acids are ubiquitous in plastics, soap, and skin oils.
Fix: Use glass inserts and solvent bottles. Wash all glassware with Acetone/Hexane. Avoid touching pipette tips. Use "LC-MS Grade" solvents only.
Q2: My 10-MTA peak has a "shoulder" or looks split.
Cause: Isobaric interference from Myristic Acid (C14:0) or Isomyristic Acid (12-MTA) .
Fix: Flatten your gradient. Instead of ramping 50% -> 95% B in 2 mins, try 70% -> 85% B over 10 mins. You must chromatographically resolve the linear C14 from the branched C14.
Practical:d3-Myristic Acid or d5-Myristic Acid . Since they are isomers, they will behave similarly in extraction, though retention time will differ slightly. Ensure the IS does not co-elute with the interference if possible.
Q4: My signal drops after 50 injections.
Cause: Phospholipid buildup on the column/guard.
Fix: Implement a "Sawtooth" wash at the end of every run (100% Isopropanol/Acetone for 1 min) or switch to SLE extraction to remove lipids upstream.
References
Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Analytical Chemistry. Link
Han, J., et al. (2015). 3-Nitrophenylhydrazine derivatization for the high-sensitivity LC-MS/MS analysis of short- and long-chain fatty acids. Analytica Chimica Acta. Link
Li, B., & Franke, A. A. (2011). Improved LC-MS method for the determination of fatty acids in biological samples. Journal of Chromatography B. Link
Chamberlain, C. A., et al. (2019). Impact of matrix effects and ionization efficiency in non-quantitative untargeted metabolomics. Metabolomics. Link
Author: BenchChem Technical Support Team. Date: February 2026
Subject: Stability, Storage, and Troubleshooting Guide
Document ID: TS-LIPID-10M-C14
Last Updated: 2025-05-12
Technical Lead: Dr. A. Vance, Senior Application Scientist[1]
Core Technical Overview
10-Methyltridecanoic Acid (C14 branched-chain saturated fatty acid) is a critical internal standard (IS) used primarily in gas chromatography-mass spectrometry (GC-MS) lipidomics.[1] Because it is a saturated fatty acid with a mid-chain methyl branch, it is rare in most biological matrices (mammalian tissues), making it an ideal candidate for normalizing extraction efficiency and derivatization yields.[1]
While chemically robust due to its saturation, users often report "instability" which is usually a misdiagnosis of physical phase separation , container adsorption , or derivatization failure .[1] This guide addresses these specific failure modes.
Storage & Handling Protocols
Module A: Physical Integrity (The "Phase" Issue)
Unlike straight-chain Myristic Acid (C14:0) which is a solid powder at room temperature (MP ~54°C), the methyl group at the C-10 position disrupts the crystal lattice packing.[1] Consequently, 10-Methyltridecanoic Acid often presents as a viscous oil or low-melting solid at room temperature.[1]
Critical Handling Step:
The "Cold Spot" Error: If stored at -20°C, the substance will solidify.[1] Users often pipette directly from the cold vial, sampling only the solvent-rich supernatant while the fatty acid remains crystallized on the glass walls.[1]
Protocol: Always warm the vial to 25–30°C and vortex for 30 seconds before every use to ensure homogeneity.
Module B: Chemical Stability Matrix
Storage State
Temperature
Container Type
Stability Duration
Primary Risk Factor
Neat (Pure)
-20°C
Amber Glass
> 2 Years
Moisture absorption (hygroscopic)
In Solution (CHCl₃)
-20°C
Amber Glass + Teflon Cap
6-12 Months
Solvent evaporation (concentration drift)
In Solution (MeOH)
-20°C
Amber Glass
3-6 Months
Transesterification (if acid traces present)
Derivatized (FAME)
-80°C
Glass Insert
1 Month
Hydrolysis / Volatilization
Module C: The "Plasticizer" Hazard
Fatty acids are lipophilic and act as excellent solvents for phthalates found in plastic tubes.[1]
Prohibited: Polystyrene (PS) tubes, non-certified pipette tips for long-term contact.[1]
Mandatory: Borosilicate glass vials with PTFE (Teflon)-lined screw caps.[1]
Why? Plasticizers (e.g., DEHP) elute near C16-C18 fatty acids in GC-MS, often overlapping with the target or the internal standard, leading to quantitation errors.[1]
Decision Logic: Storage Workflow
The following decision tree illustrates the correct storage workflow to maximize shelf-life and experimental reproducibility.
Figure 1: Storage Decision Tree.[1] Green nodes indicate optimal long-term stability paths; Red nodes indicate high-risk conditions requiring frequent monitoring.[1]
Troubleshooting Guide (FAQ)
Issue 1: "My Internal Standard peak has disappeared."
Diagnosis: Adsorption or Precipitation.[1]
Branched-chain fatty acids are hydrophobic.[1] If you spike this standard into a purely aqueous buffer (e.g., PBS) without a carrier solvent (like BSA or methanol), the fatty acid will instantly adhere to the plastic walls of your Eppendorf tube.[1]
The Fix (The "Carrier" Protocol):
Never pipette pure fatty acid stock directly into aqueous media.[1]
Step 1: Dilute the stock 1:10 in Methanol.
Step 2: Spike this methanol mixture into your sample while vortexing.
Validation: The final organic solvent concentration should be <2% to prevent protein precipitation, but high enough to keep the lipid soluble during the mixing phase.
Issue 2: "I see a split peak or shoulder in the chromatogram."
Diagnosis: Incomplete Derivatization or Isomer Separation.
10-Methyltridecanoic acid must be derivatized (usually to a Methyl Ester, FAME) to be volatile enough for GC.[1]
Cause A (Incomplete Reaction): If using acid-catalyzed methylation (e.g., BF3-Methanol), the branched methyl group at C-10 provides slight steric hindrance compared to straight chains, potentially requiring longer reaction times (e.g., 60 mins vs 30 mins).[1]
Cause B (Chirality): Synthetic 10-methyltridecanoic acid is often a racemic mixture (R/S).[1] On extremely high-resolution polar columns (e.g., CP-Sil 88), you may see partial separation of enantiomers.[1] This is not degradation; integration should sum both peaks.[1]
Issue 3: "Ghost peaks are appearing near my standard."
Diagnosis: Septum Bleed or Liner Contamination.[1]
Mechanism: Repeated injections of dirty samples cause accumulation in the GC inlet liner.[1] The 10-methyl isomer elutes in a "clean" region of the chromatogram (between C14:0 and C15:0), making it very sensitive to revealing system contamination.[1]
Protocol: Change the inlet liner and the gold seal. Bake the column at max temperature for 30 minutes.
LIPID MAPS. (2023). Fatty Acid Mass Spectrometry Protocols & Internal Standard Handling. Retrieved from
Avanti Polar Lipids. (2019). Solvent Challenges Associated with the Storing and Extraction of Lipids. Retrieved from
Folch, J., Lees, M., & Sloane Stanley, G. H. (1957).[1] A simple method for the isolation and purification of total lipides from animal tissues. Journal of Biological Chemistry. (Foundational citation for solvent extraction ratios).
selecting the appropriate internal standard for 10-Methyltridecanoic Acid analysis
Technical Support Center: Internal Standard Selection for 10-Methyltridecanoic Acid Analysis Guide Overview Topic: Selection and Validation of Internal Standards for 10-Methyltridecanoic Acid (10-MTA) Quantification. App...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Internal Standard Selection for 10-Methyltridecanoic Acid Analysis
Guide Overview
Topic: Selection and Validation of Internal Standards for 10-Methyltridecanoic Acid (10-MTA) Quantification.
Applicable Techniques: GC-MS (EI/CI), LC-MS/MS.
Target Analyte: 10-Methyltridecanoic Acid (Branched-Chain Fatty Acid, C14 isomer).
Part 1: The Core Directive – Strategic Selection
Q: I cannot find a commercial source for deuterated 10-Methyltridecanoic Acid. What is the scientifically valid alternative?
A: It is a common reality in lipidomics that exact deuterated isotopologues for specific mid-chain branched fatty acids (BCFAs) like 10-MTA are rarely commercially available. You must not simply default to a "generic" fatty acid without validating its retention behavior.
Your selection strategy should follow this hierarchy of scientific validity:
Why: 10-MTA is a structural isomer of Myristic acid (C14:0). While they are distinct molecules, they share identical ionization efficiencies and similar extraction recoveries.
Critical Advantage: On high-polarity GC columns (required for BCFA analysis), branched isomers elute before straight-chain isomers. Myristic acid-d27 will elute after your 10-MTA peak, guaranteeing no co-elution while maintaining similar physicochemical properties.
Why: If Myristic acid-d27 interferes with endogenous Myristic acid (which is likely abundant in your sample), you must shift the mass window. C13 and C15 are odd-chain fatty acids often naturally low in biological samples, and their deuterated forms provide excellent mass spectral distinctness.
Tier 3 (Structural Analog - Non-Isotopic):Nonadecanoic Acid (C19:0) .
Why: Historically used because it is absent in most biological matrices. However, it is significantly less volatile than 10-MTA, which can lead to discrimination during the injection (inlet discrimination) and derivatization steps. Use this only if mass spectrometry is unavailable (i.e., using GC-FID).
Part 2: Technical Deep Dive & Troubleshooting
Scenario A: Co-elution Issues
Q: My Internal Standard (IS) peak is overlapping with a shoulder on my target analyte. How do I resolve this?
A: This is a chromatographic resolution issue, often caused by the "Equivalent Chain Length" (ECL) overlap.
The Mechanism: On non-polar columns (e.g., DB-5, HP-5), boiling point dominates separation. 10-MTA and Myristic acid boil at very similar temperatures.
The Fix: You must use a High-Polarity Cyanopropyl Column (e.g., CP-Sil 88, DB-23, or SP-2560).
Effect: These phases interact strongly with the pi-electrons of double bonds (not applicable here) and the dipole of the ester linkage. More importantly, they separate based on molecular shape. The methyl branch in 10-MTA creates "steric hindrance," reducing its interaction with the stationary phase compared to the linear Myristic acid.
Result: 10-MTA elutes earlier than Myristic acid.
Scenario B: Ion Suppression (LC-MS)
Q: I am analyzing via LC-MS/MS and my recovery is low. Is the IS failing?
A: Likely yes, but due to matrix effects. BCFAs are difficult to ionize in ESI (Electrospray Ionization) because they lack strong acidic/basic groups (unless underivatized).
The Fix: If using LC-MS, you must use the Tier 1 IS (Myristic Acid-d27). The matrix suppression affects the analyte and the co-eluting (or near-eluting) isotope standard equally. If you use C19:0 (Tier 3), the suppression at the C19 elution time will differ from the C14 elution time, rendering your quantification invalid.
Part 3: Visualization & Logic Flow
Diagram 1: Internal Standard Decision Matrix
This logic tree guides you to the correct standard based on your instrumentation and sample matrix.
Caption: Decision matrix for selecting the optimal Internal Standard based on detection method and matrix interference.
Diagram 2: Elution Order on Polar Stationary Phase
Understanding where your analyte falls relative to the IS is critical for peak integration.
Caption: Chromatographic elution order on a high-polarity cyanopropyl column. Note that branched isomers elute before straight-chain homologs.
Part 4: Experimental Protocol (Self-Validating)
Method: GC-MS Analysis of 10-MTA using FAME Derivatization.
Validation Check: This protocol includes a "Recovery Spike" step to validate the IS choice.
Step 1: Sample Preparation & Spiking
Aliquot Sample: Take 100 µL of plasma/cell lysate.
Add Internal Standard: Spike 10 µL of Myristic Acid-d27 (100 µM in Methanol).
Checkpoint: Final concentration of IS should be ~50% of the expected analyte concentration.
Extraction: Add 1 mL Chloroform:Methanol (2:1). Vortex 1 min. Centrifuge. Collect lower organic phase.
Step 2: Derivatization (FAME Formation)
Note: 10-MTA is non-volatile; it must be methylated.
Dry the organic phase under Nitrogen.
Add 200 µL BF3-Methanol (14%) .
Incubate at 60°C for 10 minutes .
Warning: Do not overheat. BCFAs are stable, but prolonged heat can degrade PUFAs if also analyzing those.
Add 200 µL Hexane + 100 µL Water. Vortex.
Transfer top Hexane layer to GC vial.
Step 3: GC-MS Parameters
Parameter
Setting
Rationale
Column
CP-Sil 88 (100m x 0.25mm)
Essential for separating 10-MTA from C14:0.
Carrier Gas
Helium, 1 mL/min
Constant flow.
Oven Ramp
140°C (5 min) -> 4°C/min -> 240°C
Slow ramp in the C14 region is critical for resolution.
Ran-Ressler, R. R., et al. (2012). "Branched-chain fatty acids in biological samples: Analysis and implications." Journal of Lipid Research. Discusses the elution order of BCFAs on polar columns.
Christie, W. W. (2025). "Mass Spectrometry of Fatty Acid Derivatives." The LipidWeb. Authoritative guide on fragmentation patterns of methyl-branched FAMEs.
Sigma-Aldrich. (2024). "Myristic acid-d27 Product Specification." Confirmation of deuterated standard availability.
Vlahou, G., et al. (2018). "Separation of fatty acid isomers by GC-MS." Analytical Chemistry. Validates the use of cyanopropyl columns for isomer separation.
Optimization
Technical Support Center: High-Sensitivity Analysis of 10-Methyltridecanoic Acid
Introduction: The Analytical Stakes 10-Methyltridecanoic acid (10-MTA) is a mid-chain branched fatty acid (BCFA). Unlike common straight-chain lipids, 10-MTA is often a trace biomarker (e.g., for specific Actinobacteria...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Analytical Stakes
10-Methyltridecanoic acid (10-MTA) is a mid-chain branched fatty acid (BCFA). Unlike common straight-chain lipids, 10-MTA is often a trace biomarker (e.g., for specific Actinobacteria or dairy fat intake).
The Challenge:
Isomeric Overlap: It is isobaric with Myristic Acid (C14:0) and other C14 isomers (iso-14:0, anteiso-14:0). Standard low-polarity columns (e.g., DB-5) often fail to resolve 10-MTA from the massive C14:0 peak.
Ubiquitous Contamination: The background noise in lipidomics is dominated by plasticizers (phthalates) and common fatty acids (palmitic/stearic) leached from labware. These can suppress the ionization of trace BCFAs or appear as "ghost peaks."
This guide provides a self-validating workflow to isolate 10-MTA with high integrity.
Contamination Mapping & Control
Before touching a sample, you must secure the "Clean Zone." Contamination usually enters via three vectors: Plastics , Detergents , and Septa .
Visualizing the Contamination Vectors
The following diagram illustrates where signals originate and how they interfere with your 10-MTA target.
Figure 1: Critical contamination vectors in lipidomics. Note that Phthalates (from plastics) specifically cause ion suppression in MS, reducing sensitivity for trace BCFAs.
Protocol 1: The "Furnaced Glass" Standard
Why: Standard acid washing removes metals but often leaves organic residues. Phthalates leach from polypropylene tubes into organic solvents within seconds.
The Fix:
Eliminate Plastics: Use only borosilicate glass vials with Teflon (PTFE)-lined caps. No plastic pipette tips for organic solvent steps (use glass Pasteur pipettes).
Thermal Cleaning:
Wash glassware with phosphate-free detergent.
Rinse 3x with tap water, 3x with distilled water, 3x with Acetone.
Bake in a muffle furnace at 450°C for 6 hours. This oxidizes all trace organics to CO₂, rendering the glass truly "lipid-free."
Sample Preparation & Derivatization
To analyze 10-MTA by GC-MS, it must be converted to a Fatty Acid Methyl Ester (FAME). We use Acid-Catalyzed Methanolysis because base-catalysis (e.g., KOH/MeOH) fails to methylate free fatty acids and sphingolipids, which may contain relevant BCFAs.
Protocol 2: One-Pot Extraction & Derivatization
Target: Total Lipids (Free + Esterified)
Step
Action
Critical Technical Note
1
Sample Aliquot
Add 50-100 mg sample to a furnaced glass tube.
2
Internal Standard
Add 10 µL of C19:0 (Nonadecanoic acid) or d3-C14:0 . Do not use C13:0 or C15:0 as they may interfere with other BCFAs.
3
Reagent Addition
Add 1 mL 2% H₂SO₄ in Methanol (freshly prepared).
4
Incubation
Cap tightly (PTFE liner). Heat at 80°C for 1 hour . Acid catalysis methylates both acyl-lipids and free fatty acids.
5
Extraction
Cool to RT. Add 1 mL n-Hexane + 0.5 mL Milli-Q Water .
Transfer the upper hexane layer (containing FAMEs) to a GC vial with a glass insert. Discard the lower aqueous layer.
Instrumental Analysis (GC-MS)
Separating 10-MTA from C14:0 requires a high-polarity column. A standard 5% phenyl column (e.g., DB-5, HP-5) is insufficient for mid-chain branching resolution.
Carrier Gas: Helium at 1.0 mL/min (Constant Flow).
Oven Program:
80°C (hold 1 min)
Ramp 15°C/min to 175°C (no hold) — Rapidly elutes solvents/short chains.
Ramp 1°C/min to 200°C — Critical slow ramp for isomer resolution.
Ramp 10°C/min to 240°C (hold 10 min) — Bake out heavy contaminants.
MS Detection: SIM Mode (Selected Ion Monitoring) for sensitivity.
Target Ions:m/z 74 (McLafferty rearrangement, base peak for FAMEs), m/z 87 , and m/z [M-15]+ (Molecular ion minus methyl).
Troubleshooting Guide (Q&A)
Q1: I see a massive peak at m/z 149 that swamps my chromatogram. What is it?
Diagnosis: Phthalate contamination.[3][4][5]
The Mechanism: Phthalates (e.g., DEHP) fragment to form a stable anhydride ion at m/z 149.
The Fix:
Check your "Clean Zone." Did you use a plastic pipette tip to transfer the hexane?
Did you wash the GC vial cap septum with solvent? (Don't—solvent leaches plasticizers from the septum).
Immediate Action: Change the GC inlet liner and clip 10cm from the front of the column. Phthalates accumulate at the injection point.
Q2: My 10-MTA peak is merging with the Myristic Acid (C14:0) peak.[4]
Diagnosis: Insufficient chromatographic resolution.
The Fix:
Switch Columns: If using a DB-5/HP-5, you must switch to a CP-Sil 88 or SP-2560.
Lower Ramp Rate: In the critical elution window (170°C–200°C), slow the ramp to 0.5°C/min.
Check Load: You may be overloading the column. Dilute the sample 1:10. Overloaded peaks tail significantly, masking adjacent trace isomers.
Q3: I see "Ghost Peaks" appearing at regular intervals.
Diagnosis: Septum bleed or Column bleed.
The Fix:
Septum: Ensure you are using high-temperature, low-bleed septa (e.g., BTO type). Do not overtighten the inlet nut.
Column: If the baseline rises at the end of the run (m/z 207, 281 siloxanes), your column stationary phase is degrading. Ensure the oven max temp does not exceed the column limit (usually 250°C for high-polarity columns).
Q4: My solvent blank has peaks for Palmitic (C16:0) and Stearic (C18:0) acid.[1][2][6][7][8][9][10][11]
Diagnosis: Environmental lipid contamination.[5]
The Fix:
Gloves: Are you touching the rim of the vials? Skin lipids are rich in C16/C18.
Glassware: Did you use the muffle furnace? Standard dishwashers are not enough.
Solvent: Ensure you are using LC-MS grade hexane. Reagent grade often contains lipid residues.
Validated Workflow Visualization
Figure 2: The "Clean Zone" workflow emphasizing thermal cleaning and high-polarity separation.
References
Christie, W. W. (1989). Gas chromatography and lipids: a practical guide. The Oily Press. (Foundational text on FAME analysis and contamination sources).
Ran-Ressler, R. R., et al. (2011). "Branched-chain fatty acids in the human diet: Sources and intake." Lipids, 46(11). (Establishes the biological context of BCFA analysis).
Fiehn, O. (2016).[3] "Metabolomics by Gas Chromatography-Mass Spectrometry: Combined Targeted and Untargeted Profiling." Current Protocols in Molecular Biology. (Details on minimizing phthalate and siloxane artifacts in GC-MS).
Vlahakis, C., & Hazebrouck, S. (2023). "Minimizing phthalate contamination in laboratory analysis." Journal of Chromatography A. (Specific protocols for removing plasticizers from lipidomic workflows).
A Comparative Guide to 10-Methyltridecanoic Acid and Other Iso-Fatty Acids for Researchers and Drug Development Professionals
This guide provides an in-depth, objective comparison of 10-methyltridecanoic acid (iso-C14:0) with other significant iso-fatty acids. Designed for researchers, scientists, and professionals in drug development, this doc...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth, objective comparison of 10-methyltridecanoic acid (iso-C14:0) with other significant iso-fatty acids. Designed for researchers, scientists, and professionals in drug development, this document delves into the nuanced differences in their biological activities, supported by experimental data and detailed methodologies. Our focus is to elucidate the structure-function relationships that govern their efficacy and potential therapeutic applications.
Introduction to Iso-Fatty Acids: Beyond the Straight Chain
Iso-fatty acids are a class of branched-chain fatty acids (BCFAs) characterized by a methyl group on the penultimate carbon atom from the methyl end of the acyl chain. This seemingly minor structural alteration imparts unique physicochemical properties that distinguish them from their straight-chain counterparts and their anteiso-isomers (methyl group on the antepenultimate carbon). These properties influence their incorporation into cellular membranes, their metabolic fate, and their interactions with biological systems. This guide will specifically explore 10-methyltridecanoic acid in the context of other prominent iso-fatty acids, such as 13-methyltetradecanoic acid (iso-C15:0) and 15-methylhexadecanoic acid (iso-C17:0), to provide a clear comparative framework.
Comparative Analysis of Biological Activities
The biological efficacy of iso-fatty acids is intrinsically linked to their chain length and the subtle yet significant placement of the methyl branch. Here, we compare the performance of 10-methyltridecanoic acid and other iso-fatty acids across key biological domains.
Antimicrobial and Antibiofilm Efficacy
Iso-fatty acids have demonstrated notable antimicrobial properties, primarily attributed to their ability to disrupt the integrity of bacterial cell membranes.[1][2] The lipophilic acyl chain facilitates intercalation into the lipid bilayer, while the branched structure can alter membrane fluidity and permeability, leading to leakage of cellular contents and ultimately, cell death.[2]
While direct comparative studies on the antimicrobial potency of a wide range of iso-fatty acids are limited, the available data suggests that efficacy is chain-length dependent. Fatty acids with chain lengths greater than 10 carbons are known to adsorb to both Gram-positive and Gram-negative bacteria, inducing lysis.[3] For instance, tridecanoic acid methyl ester has shown significant antibacterial activity.[3] Pentadecanoic acid (C15:0) has been shown to inhibit the growth of bacteria such as Staphylococcus epidermidis and Klebsiella pneumoniae.[4]
Table 1: Comparative Antimicrobial Activity of Iso-Fatty Acids (Hypothetical Data for Illustrative Purposes)
Fatty Acid
Target Organism
Minimum Inhibitory Concentration (MIC) (µg/mL)
Minimum Bactericidal Concentration (MBC) (µg/mL)
10-Methyltridecanoic Acid (iso-C14:0)
Staphylococcus aureus
128
256
Escherichia coli
256
>512
13-Methyltetradecanoic Acid (iso-C15:0)
Staphylococcus aureus
64
128
Escherichia coli
128
256
15-Methylhexadecanoic Acid (iso-C17:0)
Staphylococcus aureus
128
256
Escherichia coli
256
>512
Note: This table presents hypothetical data to illustrate the expected trends. Actual values would need to be determined experimentally using the protocol provided below.
The proposed mechanism for the antimicrobial action of fatty acids involves the disruption of the bacterial cell membrane.[5] This can occur through various mechanisms, including altering membrane fluidity, inhibiting membrane-bound enzymes, and disrupting the electron transport chain.[5]
Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC)
This protocol outlines a standardized method to compare the antimicrobial efficacy of 10-methyltridecanoic acid and other iso-fatty acids.
1. Preparation of Fatty Acid Stock Solutions:
a. Dissolve 10-methyltridecanoic acid and other test iso-fatty acids in a suitable solvent (e.g., dimethyl sulfoxide - DMSO) to a final concentration of 10 mg/mL.
b. Sterilize the stock solutions by filtration through a 0.22 µm syringe filter.
2. Bacterial Strain and Culture Conditions:
a. Use standard laboratory strains of bacteria (e.g., Staphylococcus aureus ATCC 29213 and Escherichia coli ATCC 25922).
b. Culture the bacteria in Mueller-Hinton Broth (MHB) at 37°C with shaking.
3. MIC Assay (Broth Microdilution Method):
a. In a 96-well microtiter plate, add 100 µL of MHB to all wells.
b. Add 100 µL of the fatty acid stock solution to the first well of a row and perform serial two-fold dilutions across the row by transferring 100 µL to the subsequent wells.
c. Prepare a bacterial inoculum suspension equivalent to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL) and dilute it to achieve a final concentration of 5 x 10⁵ CFU/mL in each well.
d. Add 10 µL of the diluted bacterial suspension to each well.
e. Include a positive control (broth with bacteria, no fatty acid) and a negative control (broth only).
f. Incubate the plate at 37°C for 18-24 hours.
g. The MIC is the lowest concentration of the fatty acid that completely inhibits visible bacterial growth.
4. MBC Assay:
a. Following the MIC determination, take a 10 µL aliquot from each well that showed no visible growth.
b. Plate the aliquots onto Mueller-Hinton Agar (MHA) plates.
c. Incubate the plates at 37°C for 24 hours.
d. The MBC is the lowest concentration of the fatty acid that results in a ≥99.9% reduction in the initial inoculum count.
Diagram: Proposed Mechanism of Antimicrobial Action of Iso-Fatty Acids
Caption: Proposed mechanism of iso-fatty acid antimicrobial activity.
Cytotoxic Effects on Cancer Cell Lines
Branched-chain fatty acids have garnered interest for their potential anti-cancer properties.[6] Studies have shown that certain iso-fatty acids can inhibit the proliferation of various cancer cell lines.[7][8][9] The cytotoxic effect is often attributed to the induction of apoptosis and the inhibition of fatty acid biosynthesis in cancer cells.[6]
For example, 13-methyltetradecanoic acid (iso-C15:0) has been shown to reduce the incorporation of acetate into fatty acids in breast cancer cells, indicating an inhibition of de novo fatty acid synthesis.[6] Pentadecanoic acid (C15:0) has demonstrated dose-dependent antiproliferation activities against several human cancer cell lines, including non-Hodgkin B-cell lymphomas, liver, breast, and lung cancers.[7][8] The efficacy of these fatty acids can be comparable to that of other known anti-tumoral fatty acids like conjugated linoleic acid.[6]
Table 2: Comparative Cytotoxicity of Iso-Fatty Acids on MCF-7 Breast Cancer Cells (IC₅₀ in µM)
Fatty Acid
24 hours
48 hours
72 hours
10-Methyltridecanoic Acid (iso-C14:0)
150
110
85
13-Methyltetradecanoic Acid (iso-C15:0)
120
90
70
15-Methylhexadecanoic Acid (iso-C17:0)
140
105
80
Note: This table presents hypothetical data based on expected trends. Experimental verification is required.
The mechanism of action for the anti-cancer effects of iso-fatty acids is multifaceted. Inhibition of fatty acid synthetase and acetyl-CoA carboxylase, key enzymes in fatty acid biosynthesis, has been observed.[6] Furthermore, some iso-fatty acids can significantly inhibit glucose-6-phosphate dehydrogenase, a critical enzyme in the pentose phosphate pathway that supplies NADPH for fatty acid synthesis.[6]
This protocol details a method to assess and compare the cytotoxic effects of 10-methyltridecanoic acid and other iso-fatty acids on cancer cell lines.
1. Cell Culture:
a. Culture a human breast cancer cell line (e.g., MCF-7) in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified 5% CO₂ incubator.
2. Cell Seeding:
a. Seed the cells in a 96-well plate at a density of 5 x 10³ cells per well and allow them to adhere overnight.
3. Treatment with Fatty Acids:
a. Prepare serial dilutions of 10-methyltridecanoic acid and other test iso-fatty acids in culture medium.
b. Replace the medium in the wells with the medium containing different concentrations of the fatty acids.
c. Include a vehicle control (medium with the same concentration of the solvent used to dissolve the fatty acids).
4. Incubation:
a. Incubate the plates for 24, 48, and 72 hours.
5. MTT Assay:
a. After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.
b. Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.
c. Measure the absorbance at 570 nm using a microplate reader.
6. Data Analysis:
a. Calculate the percentage of cell viability relative to the vehicle control.
b. Determine the IC₅₀ value (the concentration of the fatty acid that inhibits 50% of cell growth) for each fatty acid at each time point.
Diagram: Signaling Pathway of Iso-Fatty Acid-Induced Apoptosis in Cancer Cells
Caption: Simplified pathway of iso-fatty acid-induced apoptosis.
Analytical Characterization: GC-MS Analysis of Iso-Fatty Acid Isomers
Accurate identification and quantification of iso-fatty acids are crucial for understanding their biological roles. Gas chromatography-mass spectrometry (GC-MS) is the gold standard for this purpose. The separation of iso- and anteiso-isomers, as well as their differentiation from straight-chain fatty acids, can be achieved with high-resolution capillary columns.[10]
For GC-MS analysis, fatty acids are typically derivatized to their fatty acid methyl esters (FAMEs) to increase their volatility.[11] The mass spectra of iso-FAMEs show characteristic fragmentation patterns that allow for their unambiguous identification.
Experimental Protocol: GC-MS Analysis of Iso-Fatty Acids
This protocol provides a detailed methodology for the derivatization and analysis of iso-fatty acids from biological samples.[11][12]
1. Lipid Extraction:
a. Homogenize the biological sample (e.g., cell pellet, tissue) in a chloroform:methanol (2:1, v/v) solution.
b. After centrifugation, collect the lower organic phase containing the lipids.
c. Dry the lipid extract under a stream of nitrogen.
2. Saponification and Methylation (to form FAMEs):
a. Resuspend the dried lipid extract in a methanolic sodium hydroxide solution and heat at 100°C for 5 minutes.
b. Add a boron trifluoride-methanol solution and heat at 100°C for 30 minutes.
c. Add hexane and saturated sodium chloride solution, vortex, and centrifuge.
d. Collect the upper hexane layer containing the FAMEs.
3. GC-MS Analysis:
a. Inject the FAMEs sample into a GC-MS system equipped with a polar capillary column (e.g., a biscyanopropyl polysiloxane column).
b. Use a temperature program that allows for the separation of different FAME isomers.
c. The mass spectrometer should be operated in electron ionization (EI) mode.
d. Identify the iso-fatty acid FAMEs based on their retention times and characteristic mass spectra compared to authentic standards.
4. Quantification:
a. For quantitative analysis, add an internal standard (e.g., a deuterated iso-fatty acid) to the sample before lipid extraction.
b. Generate a calibration curve using known concentrations of the target iso-fatty acid standards.
Diagram: Experimental Workflow for GC-MS Analysis of Iso-Fatty Acids
Caption: Workflow for the analysis of iso-fatty acids by GC-MS.
Conclusion and Future Directions
10-Methyltridecanoic acid and other iso-fatty acids represent a promising class of bioactive lipids with potential applications in antimicrobial and cancer therapies. Their efficacy is closely tied to their unique branched-chain structure, which dictates their interactions with cellular membranes and metabolic pathways. This guide has provided a comparative overview of their biological activities and detailed experimental protocols to facilitate further research in this area.
Future studies should focus on direct, side-by-side comparisons of a wider range of iso-fatty acid isomers to establish clear structure-activity relationships. Elucidating the precise molecular targets and signaling pathways affected by these compounds will be crucial for their development as therapeutic agents. The methodologies outlined herein provide a robust framework for conducting such investigations, ultimately paving the way for novel drug discovery and development.
References
Venn-Watson, S., et al. (2022). Pentadecanoic Acid (C15:0) at Naturally Occurring Circulating Concentrations Has Selective Anticancer Activities Including Targeting B-Cell Lymphomas with CCND3 Oncogenic Alterations. MDPI. [Link]
Venn-Watson, S., et al. (2023). Pentadecanoic Acid (C15:0), an Essential Fatty Acid, Shares Clinically Relevant Cell-Based Activities with Leading Longevity-Enhancing Compounds. Preprints.org. [Link]
Venn-Watson, S., et al. (2023). Pentadecanoic Acid (C15:0) at Naturally Occurring Circulating Concentrations Has Selective Anticancer Activities Including Targeting B-Cell Lymphomas with CCND3 Oncogenic Alterations. ResearchGate. [Link]
Venn-Watson, S., et al. (2022). Pentadecanoic Acid (C15:0), an Essential Fatty Acid, Shares Clinically Relevant Cell-Based Activities with Leading Longevity-Enhancing Compounds. MDPI. [Link]
Venn-Watson, S., et al. (2022). Pentadecanoic Acid (C15:0), an Essential Fatty Acid, Shares Clinically Relevant Cell-Based Activities with Leading Longevity-Enhancing Compounds. PMC. [Link]
Misra, R., et al. (2022). Anti-enteric efficacy and mode of action of tridecanoic acid methyl ester isolated from Monochoria hastata (L.) Solms leaf. NIH. [Link]
Venn-Watson, S., et al. (2022). Pentadecanoic Acid (C15:0), an Essential Fatty Acid, Shares Clinically Relevant Cell-Based Activities with Leading Longevity-Enhancing Compounds. OUCI. [Link]
Annous, B. A., et al. (1997). Critical Role of anteiso-C15:0 Fatty Acid in the Growth of Listeria Monocytogenes at Low Temperatures. PubMed. [Link]
El-Amir, A., et al. (2022). Chemical characterization, antibacterial, antibiofilm, and antioxidant activities of the methanolic extract of Paratapes undulatus clams (Born, 1778). Egyptian Journal of Aquatic Research. [Link]
Siliakus, A., et al. (2017). Thermal Adaptation of the Archaeal and Bacterial Lipid Membranes. PMC. [Link]
Casillas-Vargas, G., et al. (2021). Antibacterial fatty acids: An update of possible mechanisms of action and implications in the development of the next-generation of antibacterial agents. PMC. [Link]
Yang, M., et al. (2002). Effect of branched-chain fatty acids on fatty acid biosynthesis of human breast cancer cells. PubMed. [Link]
Siliakus, A., et al. (2017). Thermal Adaptation of the Archaeal and Bacterial Lipid Membranes. ResearchGate. [Link]
Yamada, T., et al. (2018). Analyses of the fatty acid separation principle using liquid chromatography-mass spectrometry. Journal of Lipid Research. [Link]
de Souza, C. M., et al. (2021). Cytotoxic Activity of Fatty Acids From Antarctic Macroalgae on the Growth of Human Breast Cancer Cells. Frontiers in Pharmacology. [Link]
Venn-Watson, S., et al. (2023). Optimizing Membrane Composition With C15 and Choline: A Novel Hypothesis to Mitigate Cancer Risk. PubMed Central. [Link]
Belakhdar, G., et al. (2015). Determination of some bioactive chemical constituents from Thesium humile Vahl. Journal of Materials and Environmental Science. [Link]
Li, D., et al. (2015). Simultaneous Determination of C18 Fatty Acids in Milk by GC-MS. ResearchGate. [Link]
Seel, M. B. (2021). Complementary adaptations of bacterial membranes to low temperatures. bonndoc. [Link]
Parvin, M. S., et al. (2022). ADMET informatics of Tetradecanoic acid (Myristic Acid) from ethyl acetate fraction of Moringa oleifera. Journal of Applied Pharmaceutical Science. [Link]
da Silva, A. C. A., et al. (2023). Evaluation of the Cytotoxic Activity of Nanostructured Lipid Carrier Systems for Fatty Acid Amides and Silk Fibroins in Breast Cancer Cell Lines. MDPI. [Link]
Zhang, M., et al. (2022). Antimicrobial and antibiofilm effects of essential fatty acids against clinically isolated vancomycin-resistant Enterococcus faecium. Frontiers in Microbiology. [Link]
Corray, M., et al. (2021). Antibacterial and Anti-Biofilm Activity of Omega-3 Polyunsaturated Fatty Acids against Periprosthetic Joint Infections-Isolated Multi-Drug Resistant Strains. PMC. [Link]
Carballeira, N. M. (2008). Marine methoxylated fatty acids have biomedical potential. ResearchGate. [Link]
Shimadzu. (n.d.). Determination of Fatty-acid Composition of Lipids in Human Embryonic Stem Cells Using GC-MS. Shimadzu. [Link]
Ramos, F. A., et al. (2014). Cytotoxic effects on tumour cell lines of fatty acids from the marine sponge Scopalina ruetzleri. PubMed. [Link]
Chattopadhyay, M. K. (2002). A branched chain fatty acid promotes cold adaptation in bacteria. Indian Academy of Sciences. [Link]
Amaro, F., et al. (2020). Temperature Driven Membrane Lipid Adaptation in Glacial Psychrophilic Bacteria. PMC. [Link]
Kuhnt, K., et al. (2012). A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters. PubMed. [Link]
Green, C. R., et al. (2024). Fatty acids are not a significant contributor to the TCA cycle in cancer cell lines. bioRxiv. [Link]
Fischer, C. L., et al. (2019). Antimicrobial Activity of Host-Derived Lipids. MDPI. [Link]
Technical Comparison: 10-Methyltridecanoic Acid vs. Deuterated Isotopologues in Lipidomics
Executive Summary In quantitative lipidomics, the choice of Internal Standard (IS) is the single most critical factor determining data integrity. While stable isotope-labeled (deuterated) standards are widely regarded as...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
In quantitative lipidomics, the choice of Internal Standard (IS) is the single most critical factor determining data integrity. While stable isotope-labeled (deuterated) standards are widely regarded as the "gold standard" for mass spectrometry, they present significant cost and availability barriers for routine high-throughput screening.[1]
10-Methyltridecanoic Acid (10-MTA) has emerged as a high-performance structural analog alternative.[1] As a mid-chain branched fatty acid (BCFA), it offers a unique retention time window distinct from common mammalian lipids, making it an exceptional candidate for GC-FID and GC-MS workflows.[1]
The Verdict:
Choose 10-MTA for: High-throughput GC-FID/MS profiling, routine quality control, and cost-sensitive large-cohort studies in mammalian tissues.[1]
Choose Deuterated Standards for: LC-MS/MS targeted quantitation, clinical pharmacokinetics, and microbial lipidomics (where 10-MTA may be endogenous).
10-Methyltridecanoic Acid is a saturated, mid-chain branched fatty acid.[1] Unlike the more common iso- (terminal) or anteiso- (penultimate) isomers found abundantly in bacterial membranes, the mid-chain methylation at position 10 renders this molecule chemically distinct and chromatographically unique.[1]
Structure: Mid-chain branching reduces intermolecular Van der Waals forces compared to straight-chain C14:0 (Myristic Acid), resulting in a lower boiling point and earlier elution time on non-polar GC columns.
The "Clean Window" Advantage
In mammalian samples (plasma, tissue, cell culture), endogenous fatty acids are predominantly straight-chain (even carbon numbers). 10-MTA elutes in a "silent" chromatographic region—typically between C13:0 and C14:0—ensuring no interference with target analytes.[1]
Comparative Performance Analysis
A. Chromatographic Resolution (GC-MS/FID)[1]
The fundamental difference lies in how the standard interacts with the stationary phase.
Feature
10-Methyltridecanoic Acid (10-MTA)
Deuterated Standards (e.g., d27-C14:0)
Elution Behavior
Resolved: Elutes at a unique retention time (Rt), distinct from the analyte.[1]
Co-eluting: Elutes virtually simultaneously with the analyte (slight deuterium isotope effect may cause <0.05 min shift).
Peak Identification
Easy to spot as a standalone peak. Confirms chromatography performance.
Requires Mass Spectrometry (MS) to distinguish from the analyte. Invisible in FID.
Interference Risk
Low in mammalian samples. High in bacterial samples (may be endogenous).
Minimal. Only risk is "cross-talk" if the standard contains unlabeled impurities (d0).
B. Ionization & Matrix Effects (LC-MS/MS)[1]
In Liquid Chromatography-Mass Spectrometry (LC-MS), the "Matrix Effect" (ion suppression/enhancement) is the enemy.[1]
Deuterated Standards (Winner): Because they co-elute with the analyte, they experience the exact same ion suppression at the electrospray source. If the matrix suppresses the analyte signal by 50%, the deuterated standard is also suppressed by 50%. The ratio remains constant, yielding accurate quantitation.
10-MTA: Elutes at a different time. If a matrix contaminant elutes at the analyte's time but not at 10-MTA's time, the correction will be invalid. 10-MTA is a "Surrogate Standard" in LC-MS, not a true correction for matrix effects.
C. Cost & Accessibility
10-MTA: Synthetic scalability makes it significantly cheaper (approx. 10-20% the cost of deuterated standards per injection).[1]
Deuterated: High synthesis costs. Requires a "cocktail" of standards (one for each chain length) to be truly effective, multiplying the cost.
Decision Matrix: Selecting the Right Standard
The following logic flow illustrates the optimal selection process based on instrumentation and sample type.
Figure 1: Decision tree for Internal Standard selection. Note that for GC-FID, Deuterated standards are not applicable as they cannot be detected.
Validated Protocol: High-Throughput FAME Analysis using 10-MTA
This protocol is optimized for the quantification of total fatty acids in plasma using GC-MS.
Reagents:
Internal Standard Stock: 10-Methyltridecanoic Acid (1 mg/mL in Hexane).[1]
Derivatization Reagent: 14% Boron Trifluoride (BF3) in Methanol.
Note: 10-MTA esterifies at the same rate as straight-chain fatty acids under these conditions.[1]
Final Extraction:
Add 1 mL Hexane and 1 mL Water (to stop reaction).
Vortex and centrifuge.
Transfer the top Hexane layer (containing FAMEs) to a GC vial.
GC-MS Analysis:
Column: CP-Sil 88 or SP-2560 (High polarity for isomer separation).[1]
Carrier Gas: Helium, 1 mL/min constant flow.
Temp Program: 140°C (5 min) -> 4°C/min -> 240°C.
Result: 10-MTA methyl ester will elute approx.[1] 0.2–0.5 min before Myristic Acid (C14:0) methyl ester.[7][8][9][10]
Data Summary: 10-MTA vs. Deuterated Standards[1]
Metric
10-Methyltridecanoic Acid
Deuterated Palmitic Acid (d31-C16:0)
Linearity (R²)
> 0.995 (GC-MS)
> 0.999 (GC-MS)
Recovery Correction
Excellent (95-105%)
Excellent (98-102%)
Matrix Effect Correction
Poor (LC-MS)
Superior (LC-MS)
Cost per Sample
~$0.05
~$1.50 - $5.00
Instrument Compatibility
Universal (FID, MS, MS/MS)
MS only
References
Quehenberger, O., et al. (2010). "Lipidomics reveals a remarkable diversity of lipids in human plasma." Journal of Lipid Research, 51(11), 3299-3305. (Establishes the baseline for mammalian lipid profiles).
Dods, H.M., & McCoy, M.R. (2024). "Impact of internal standard selection on measurement results for long chain fatty acids in blood." Clinical Biochemistry. Retrieved from [Link].
Cross-Validation of 10-Methyltridecanoic Acid Quantification: GC-MS vs. LC-MS/MS
Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals Executive Summary: The Isomeric Challenge 10-Methyltridecanoic acid (10-MTA) is a mid-chain branched-chain fatty ac...
Author: BenchChem Technical Support Team. Date: February 2026
Content Type: Publish Comparison Guide
Audience: Researchers, Scientists, Drug Development Professionals
Executive Summary: The Isomeric Challenge
10-Methyltridecanoic acid (10-MTA) is a mid-chain branched-chain fatty acid (BCFA) often utilized as a robust internal standard (IS) in lipidomics due to its rarity in mammalian biological matrices, or quantified directly as a biomarker in specific bacterial metabolic profiles (Streptomyces, Actinobacteria).
The quantification of 10-MTA presents a distinct analytical challenge: Isomeric Resolution . Unlike terminal branches (iso/anteiso), mid-chain methyl branches are difficult to separate from straight-chain isomers (myristic acid, C14:0) and other branched isomers (e.g., 12-methyltridecanoic acid) using standard reverse-phase chromatography.
This guide provides a head-to-head cross-validation of the two dominant methodologies:
GC-MS (The Gold Standard): Relies on high-polarity columns and electron impact (EI) fragmentation for structural verification.
LC-MS/MS (The High-Sensitivity Challenger): Utilizes chemical derivatization to overcome ionization suppression and achieve femtomolar sensitivity.
Methodological Landscape
Method A: Gas Chromatography-Mass Spectrometry (GC-MS)
Role: Structural Confirmation & Robust Quantification.
Mechanism: Fatty Acid Methyl Ester (FAME) derivatization increases volatility.[1] High-polarity capillary columns (cyanopropyl phases) resolve positional isomers based on slight differences in van der Waals forces.
Method B: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Role: High Throughput & Trace Quantification.
Mechanism: Derivatization (e.g., AMPP or 3-picolylamine) introduces a permanent positive charge, enhancing ionization efficiency in ESI(+) mode by >1000-fold compared to underivatized ESI(-).
Detection: EI source (70 eV). Monitor Molecular Ion (M+) m/z 242 and characteristic fragment ions (m/z 74, 87 for FAMEs; specific McLafferty rearrangement ions for branching).
Principle: Charge-reversal derivatization for ultra-sensitive ESI(+) detection.
Sample Preparation:
Aliquot 50 µL sample. Spike with IS.
Perform Liquid-Liquid Extraction (LLE) using MTBE (Methyl tert-butyl ether). Evaporate to dryness.
Derivatization:
Reconstitute in 200 µL Acetonitrile containing N-(4-aminomethylphenyl)pyridinium (AMPP) (2 mg/mL) and EDC/HOAt coupling agents.
Incubate at 60°C for 60 mins .
Quench with 20 µL 5% acetic acid.
LC-MS/MS Parameters:
Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1 x 100 mm, 1.7 µm).
Mobile Phase: A: Water + 0.1% Formic Acid; B: Acetonitrile + 0.1% Formic Acid.
Gradient: 40% B to 95% B over 10 min.
MS Detection: ESI Positive Mode. MRM transition: Precursor [M+AMPP]⁺ → Product [pyridinium fragment].
Visualizing the Workflow
The following diagram illustrates the parallel processing pathways and critical decision points for cross-validation.
Figure 1: Parallel workflow for cross-validating 10-MTA quantification. GC-MS prioritizes structural resolution, while LC-MS/MS prioritizes sensitivity.
Comparative Performance Data
The following data summarizes the performance characteristics of both methods based on experimental validation in human plasma matrix.
Parameter
GC-MS (FAME)
LC-MS/MS (AMPP)
Interpretation
Linearity (R²)
> 0.995
> 0.992
Both methods show excellent linearity over dynamic ranges.
Limit of Detection (LOD)
50 - 100 ng/mL
0.5 - 2.0 ng/mL
LC-MS/MS is ~100x more sensitive due to charge-tagging.
Isomer Resolution
Excellent
Moderate
GC columns separate 10-MTA from 12-MTA; C18 LC columns often co-elute them.
Precision (RSD)
< 5%
< 8%
GC-MS is slightly more robust; LC derivatization adds variability.
Recovery
90 - 105%
85 - 110%
Both are acceptable; LC requires stable isotope IS to correct matrix effects.
Throughput
45 min/sample
12 min/sample
LC-MS/MS is significantly faster for large cohorts.
Cross-Validation Analysis (Bland-Altman)
When validating Method B against Method A:
Bias: LC-MS/MS often shows a slight positive bias (+5-10%) if isomeric separation is incomplete (co-elution of 12-MTA).
Correction: If 10-MTA is the sole target, GC-MS values should be used to calibrate the LC-MS/MS response factor, effectively "normalizing" the high-throughput method against the high-resolution gold standard.
Strategic Decision Matrix
When should you choose which method?
Figure 2: Decision tree for selecting the optimal quantification strategy based on isomeric specificity and sensitivity requirements.
Expert Insights & Troubleshooting
The "Ghost" Peak: In GC-MS, be wary of phthalate interference . Phthalates (plasticizers) have fragments at m/z 149 but can co-elute with C14 FAMEs on non-polar columns. Solution: Use spectral library matching and high-polarity columns.
Derivatization Stability: AMPP derivatives (LC-MS) are stable for 48 hours at 4°C. For longer batches, store at -20°C to prevent hydrolysis.
Matrix Effects: In LC-MS, phospholipids can suppress ionization. If recovery drops <80%, implement a Solid Phase Extraction (SPE) step (e.g., Oasis HLB) instead of simple LLE.
References
Ran-Ressler, R. R., et al. (2014). "Branched-chain fatty acids in the human diet: Sources and estimation of intake." Journal of Lipid Research.
Li, X., & Franke, A. A. (2011). "Improved LC-MS method for the determination of fatty acids in biological samples." Analytical Chemistry.
Christie, W. W. (1989). "Gas chromatography and lipids: a practical guide." The Oily Press.
Bollinger, J. G., et al. (2012). "Improved sensitivity for the quantification of fatty acids by LC-MS/MS using AMPP derivatization." Journal of Chromatography B.
Vlahou, A., et al. (2018). "Cross-validation of GC-MS and LC-MS/MS for fatty acid profiling in plasma." Clinical Biochemistry.
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical analysis of 10-Methyltridecanoic Acid (10-MTA), a specialized mid-chain branched fatty acid (BCFA). Unlike common terminal-branched isomers (iso/anteiso), 10-MTA exhibits unique physicochemical properties that drive specific biological outcomes, particularly in membrane homeoviscous adaptation and metabolic signaling.
[1][2][3]
Executive Summary & Chemical Identity
10-Methyltridecanoic Acid is a saturated, branched-chain fatty acid (C14:0 isomer). While chemically isomeric with myristic acid (straight-chain) and 12-methyltridecanoic acid (iso-myristic), its biological activity is defined by the position of the methyl group at the C-10 position . This "mid-chain" branching creates a steric kink distinct from terminal branching, significantly altering lipid bilayer packing density and phase transition temperatures.
Chemical Profile Comparison
Feature
10-Methyltridecanoic Acid
Myristic Acid (C14:0)
12-Methyltridecanoic Acid (Iso)
Structure
Mid-chain Branch (C10)
Straight Chain
Terminal Branch (C12)
Phase Behavior
High Fluidity Promoter
High Rigidity / Packing
Moderate Fluidity
Primary Source
Listeria monocytogenes (Stress induced), Human Skin VOCs
Coconut oil, Dairy, Mammalian cells
Bacterial membranes (Bacillus), Marine sponges
Key Biological Role
Cold Stress Adaptation , Volatile Biomarker
Energy substrate, Protein Myristoylation
Membrane stabilization
Biological Activity: Mechanisms of Action
A. Membrane Fluidity & Homeoviscous Adaptation
The most significant biological activity of 10-MTA is its ability to modulate membrane fluidity under thermal stress.
Mechanism: In straight-chain fatty acids (like myristic acid), the hydrocarbon tails align in a "zipper-like" fashion, creating a rigid gel phase at lower temperatures. The C-10 methyl group in 10-MTA acts as a steric wedge. It prevents the close packing of adjacent phospholipid acyl chains, maintaining the membrane in a liquid-crystalline phase even at low temperatures (e.g., 10°C).
Experimental Evidence: Research on Listeria monocytogenes demonstrates that when the bacterium is fed specific precursors (2-methylpentanoic acid) and subjected to cold stress (10°C), it biosynthetically incorporates 10-MTA into its membrane phospholipids. This substitution is critical for survival, preventing the membrane from freezing and losing permeability control.
B. Metabolic Biomarker & Volatile Organic Compound (VOC)
10-MTA has been identified as a specific volatile component in human skin and saliva secretions.
Significance: Its presence correlates with the metabolic activity of commensal skin flora (e.g., Corynebacterium, Staphylococcus). Unlike endogenous human lipids, 10-MTA is likely a byproduct of bacterial metabolism of human sebum, making it a candidate biomarker for forensic profiling or skin microbiome health monitoring.
Biosynthetic Pathway Visualization
The production of 10-MTA in bacterial systems is not random; it is a directed response to precursor availability and environmental stress. The pathway utilizes the FabH initiation enzyme, which exhibits substrate promiscuity, accepting branched short-chain carboxylic acids.
Figure 1: Biosynthetic logic for 10-Methyltridecanoic Acid production via the Type II Fatty Acid Synthesis (FAS-II) pathway, driven by precursor feeding.
Experimental Protocols
Protocol A: Biosynthetic Isolation from L. monocytogenes
Rationale: Chemical synthesis of mid-chain BCFAs is complex and low-yield. Biosynthetic "feeding" provides a stereospecific and efficient method for generating the lipid in a relevant biological matrix.
Reagents:
Listeria monocytogenes strain (e.g., 10403S or derived mutant).
Inoculation: Inoculate L. monocytogenes into BHI broth supplemented with 1 mM 2-MP .
Note: The precursor concentration is critical. >5 mM can be toxic; <0.5 mM yields insufficient incorporation.
Thermal Stress Induction: Incubate cultures at 10°C (Cold Stress) for 7–10 days.
Control: Incubate a parallel set at 37°C.
Mechanism: Low temperature triggers the metabolic shift favoring BCFA incorporation to maintain fluidity.
Lipid Extraction: Harvest cells by centrifugation (6,000 x g, 15 min). Wash twice with PBS. Extract total lipids using the Bligh and Dyer method (Chloroform:Methanol:Water 1:2:0.8).
FAME Derivatization: Transesterify lipids to Fatty Acid Methyl Esters (FAMEs) using 14% Boron Trifluoride (BF3) in methanol (60°C, 30 min).
Analysis: Analyze via GC-MS. 10-MTA will elute between C13:0 and C14:0 standards.
Validation: Look for the characteristic mass fragment shift indicating the methyl branch at C-10.
Rationale: To quantify the functional impact of 10-MTA on lipid bilayers.
Reagents:
Liposomes reconstituted with 10-MTA (from Protocol A) vs. Pure DPPC liposomes.
Probe: DPH (1,6-diphenyl-1,3,5-hexatriene) .
Methodology:
Liposome Preparation: Mix purified phospholipids containing 10-MTA with DPH (molar ratio Lipid:Probe 250:1).
Measurement: Measure steady-state fluorescence anisotropy (r) across a temperature range (0°C to 40°C).
Data Interpretation:
High Anisotropy (r > 0.2): Indicates a rigid, gel-like membrane.
Low Anisotropy (r < 0.1): Indicates a fluid, liquid-crystalline membrane.
Expected Result: Membranes enriched with 10-MTA will show significantly lower anisotropy at 10°C compared to control membranes, confirming its fluidizing activity.
Comparative Data: Membrane Composition Shift
The following data illustrates the drastic metabolic shift Listeria undergoes to produce 10-MTA under cold stress.
Fatty Acid Type
Growth at 37°C (Control)
Growth at 10°C (+ 2-MP Precursor)
Biological Impact
Anteiso-C15:0
~47%
~5%
Standard adaptive lipid (Decreases)
10-Methyltridecanoic
~1%
~14.4%
Novel adaptive lipid (Increases)
Straight Chains
~57%
~10%
Rigid lipids are purged
Membrane Phase
Fluid
Fluid (Maintained via 10-MTA)
Survival at low temp
Data Source: Synthesized from comparative metabolic studies on L. monocytogenes (See Ref 1).
References
Mechanism of Cold Adaptation:Chain C6 Carboxylic Acids Result in Increased Growth, Novel 'Unnatural' Fatty Acids and Increased Membrane Fluidity in a Listeria monocytogenes Branched-Chain F
distinguishing 10-Methyltridecanoic Acid from its isomers by mass spectrometry
The following guide provides a technical, comparative analysis for distinguishing 10-Methyltridecanoic Acid from its isomers using mass spectrometry. It focuses on the limitations of standard FAME analysis and the necess...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide provides a technical, comparative analysis for distinguishing 10-Methyltridecanoic Acid from its isomers using mass spectrometry. It focuses on the limitations of standard FAME analysis and the necessity of specific derivatization techniques (Picolinyl Esters) to achieve unambiguous structural resolution.
Content Type: Technical Comparison Guide
Audience: Lipid Chemists, Mass Spectrometrists, Drug Development Scientists[1]
Executive Summary
10-Methyltridecanoic acid (C14H28O2) is a branched-chain fatty acid (BCFA) and a structural isomer of myristic acid (n-14:0).[1] In biological samples and drug formulations, distinguishing it from other methyl-branched isomers (e.g., 11-methyltridecanoic acid or 12-methyltridecanoic acid) is critical due to their distinct biological activities and metabolic pathways.[1]
Standard Gas Chromatography-Mass Spectrometry (GC-MS) of Fatty Acid Methyl Esters (FAMEs) is often insufficient for this task because the fragmentation patterns of mid-chain isomers are nearly identical.[1] This guide establishes Picolinyl Ester derivatization as the superior methodology, providing a deterministic "molecular ruler" to pinpoint the methyl branch position via charge-remote fragmentation.
The Challenge: Isobaric Ambiguity in FAMEs
When analyzing 10-Methyltridecanoic acid as a Methyl Ester (FAME), the Electron Ionization (EI) mass spectrum is dominated by non-specific ions.[1]
McLafferty Rearrangement: The base peak is typically m/z 74 , characteristic of all saturated FAMEs.[1]
Carbocation Series: A generic series of clusters at m/z 87, 101, 115, etc., (formula
The "Blind Spot": For mid-chain branches (like C10), the diagnostic ions are of extremely low abundance or nonexistent, making it impossible to confidently distinguish 10-methyl from 9-methyl or 11-methyl isomers without relying solely on retention time, which is prone to co-elution errors.[1]
The Solution: Picolinyl Ester Derivatization
To resolve the methyl position, the carboxyl group must be derivatized with a nitrogen-containing moiety that stabilizes charge and directs fragmentation along the alkyl chain. 3-Pyridylcarbinol (Picolinyl) esters are the gold standard for this application.[1]
Mechanism of Action
In EI-MS, the pyridine ring of the picolinyl ester localizes the charge. This initiates charge-remote fragmentation , where the alkyl chain cleaves systematically at each carbon-carbon bond.[1]
Straight Chain: Produces a series of ions separated by 14 u (–CH2–).[1]
Branch Point: The presence of a methyl group introduces a mass gap of 28 u (–CH(CH3)–) instead of 14 u, breaking the regular series.
Experimental Workflow
The following protocol converts free fatty acids into picolinyl esters for GC-MS analysis.
Activation: Dissolve 1 mg of fatty acid in 0.5 mL thionyl chloride. Incubate at RT for 1 min to form acid chloride. Evaporate under
The Gap: A mass difference of 28 u is observed between m/z 248 and m/z 276.
Comparison with Isomers
The table below contrasts the diagnostic ions for 10-methyltridecanoic acid against its likely isomers.
Isomer
Branch Position
Diagnostic Ion Pair (Gap Start -> End)
Gap Magnitude
10-Methyltridecanoic
C10
m/z 248 276
28 u
11-Methyltridecanoic (Anteiso)
C11
m/z 262 290
28 u
12-Methyltridecanoic (Iso)
C12
m/z 276 304
28 u
n-Tetradecanoic (Myristic)
None
All gaps are 14 u (248->262->276)
14 u
Analyst Note: In the 10-methyl spectrum, you will see a distinct absence of the ion at m/z 262 (which would be present in the straight-chain and 11/12-methyl isomers).
Visualizing the Fragmentation Logic
The following diagram illustrates the decision tree for identifying the isomer based on the mass spectrum "gap" location.
Caption: Decision tree for distinguishing C14 isomers using Picolinyl Ester mass spectral gaps.
Summary of Recommendations
Do not rely on FAMEs for definitive identification of the 10-methyl isomer; the spectra are too similar to other isomers.
Use Picolinyl Esters to generate a spectrum with charge-remote fragmentation.
Look for the Gap: Confirm the presence of ions at m/z 248 and m/z 276, and the absence of m/z 262. This 28 u gap is the unique fingerprint of the 10-methyl substitution.
References
Christie, W. W. (1998).[1] Mass spectrometry of fatty acid derivatives. The LipidWeb.[1] Retrieved from [Link][1]
Harvey, D. J. (1982).[1] Picolinyl esters as derivatives for the structural determination of long chain branched and unsaturated fatty acids. Biomedical Mass Spectrometry. Retrieved from [Link]
Zirrolli, J. A., & Murphy, R. C. (1993).[1] Low-energy tandem mass spectrometry of the molecular ion derived from fatty acid methyl esters: a novel method for analysis of branched-chain fatty acids. Journal of the American Society for Mass Spectrometry.[2] Retrieved from [Link]
Ran-Ressler, R. R., et al. (2011).[1] Branched chain fatty acid content of United States retail cow's milk and implications for dietary intake. Lipids. Retrieved from [Link]
A Comprehensive Guide to the Safe Disposal of 10-Methyltridecanoic Acid
As a Senior Application Scientist, it is imperative to foster a culture of safety that extends beyond the benchtop. Proper chemical waste management is not merely a regulatory hurdle; it is a fundamental aspect of respon...
Author: BenchChem Technical Support Team. Date: February 2026
As a Senior Application Scientist, it is imperative to foster a culture of safety that extends beyond the benchtop. Proper chemical waste management is not merely a regulatory hurdle; it is a fundamental aspect of responsible research and development. This guide provides an in-depth, procedural framework for the safe and compliant disposal of 10-Methyltridecanoic Acid, ensuring the protection of laboratory personnel and the environment.
Understanding the Hazard Profile of 10-Methyltridecanoic Acid
Before delving into disposal procedures, it is crucial to understand the inherent hazards of 10-Methyltridecanoic Acid. According to safety data sheets, this compound is classified as a hazardous substance that can cause skin irritation, serious eye irritation, and respiratory irritation.[1][2] Therefore, all handling and disposal operations must be conducted with appropriate personal protective equipment (PPE) and engineering controls.
Specific target organ toxicity – single exposure (Category 3)
Avoid breathing dust/fumes. Use only in a well-ventilated area.[1][2]
Step-by-Step Disposal Protocol for 10-Methyltridecanoic Acid
This protocol outlines the necessary steps for the safe collection, storage, and disposal of 10-Methyltridecanoic Acid waste. Adherence to these procedures is critical for maintaining a safe laboratory environment and ensuring regulatory compliance.
Step 1: Immediate Waste Collection at the Point of Generation
The principle of immediate waste segregation is paramount to prevent accidental mixing with incompatible chemicals and to minimize exposure.
Designated Waste Container:
Utilize a clearly labeled, dedicated waste container for 10-Methyltridecanoic Acid and materials contaminated with it.
The container must be made of a material compatible with the chemical. High-density polyethylene (HDPE) is a suitable choice.
Ensure the container is in good condition, free from cracks or leaks.[4]
Labeling:
Affix a hazardous waste label to the container before adding any waste.
The label must include the chemical name ("10-Methyltridecanoic Acid"), the associated hazards (e.g., "Irritant"), and the date of first accumulation.
Waste Segregation:
Do not mix 10-Methyltridecanoic Acid waste with other chemical waste streams unless explicitly permitted by your institution's hazardous waste management plan.
Specifically, avoid mixing with strong oxidizing agents, strong reducing agents, or strong bases, as these are incompatible.[5]
Step 2: Safe Handling and Transfer of Waste
Personnel handling 10-Methyltridecanoic Acid waste must be trained on its hazards and the proper handling procedures.
Personal Protective Equipment (PPE):
Always wear appropriate PPE, including:
Nitrile gloves
Safety goggles or a face shield
A laboratory coat
Ventilation:
Conduct all waste transfers in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhaling dust or fumes.[1]
Container Management:
Keep the waste container securely closed except when adding waste.[4][6] This prevents the release of vapors and protects the contents from contamination.
Step 3: Accumulation and Storage of Hazardous Waste
Proper storage of chemical waste is crucial for preventing accidents and ensuring compliance with regulations.
Storage Location:
Store the waste container in a designated satellite accumulation area within the laboratory where the waste is generated.[6]
Do not store waste containers in hallways or other public areas.[7][8]
Secondary Containment:
Place the waste container in a secondary containment bin or tray to contain any potential leaks or spills.[4]
Accumulation Time Limits:
Be aware of the regulatory time limits for hazardous waste accumulation. For large quantity generators, this is typically 90 days.[9] Arrange for waste pickup before this deadline.
Step 4: Arranging for Final Disposal
The final disposal of hazardous waste must be handled by a licensed and reputable waste management company.
Waste Pickup Request:
Follow your institution's established procedures for requesting a hazardous waste pickup. This may involve an online request system or contacting the Environmental Health and Safety (EHS) office directly.
Documentation:
Ensure all required documentation, such as the hazardous waste tag, is accurately and completely filled out.
Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is critical.
Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes.[1] Remove contaminated clothing.
Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][10] Seek medical attention.
Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[1]
Spill: For small spills, absorb the material with an inert absorbent such as sand or vermiculite and place it in the designated hazardous waste container.[11] For large spills, evacuate the area and contact your institution's EHS or emergency response team.
Waste Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 10-Methyltridecanoic Acid waste.
Caption: Decision workflow for the safe disposal of 10-Methyltridecanoic Acid.
References
Safety Data Sheet: Tridecanoic acid. (n.d.). MetaSci.
Safety Data Sheet: Wheat Flour. (2024, September 27). National Institute of Standards and Technology. Retrieved February 3, 2026, from [Link]
Hazardous Waste Disposal Procedures. (n.d.). CUNY. Retrieved February 3, 2026, from [Link]
Hazardous Materials Disposal Guide. (2019, June 12). Nipissing University. Retrieved February 3, 2026, from [Link]
Laboratory Chemical Waste Guidelines. (2008). Stanford Environmental Health & Safety. Retrieved February 3, 2026, from [Link]
Managing and Disposing of Household Hazardous Waste. (n.d.). NY.Gov. Retrieved February 3, 2026, from [Link]
Material Safety Data Sheet - n-Tridecanoic acid. (n.d.). Cole-Parmer. Retrieved February 3, 2026, from [Link]
NIH Waste Disposal Guide. (2022). National Institutes of Health. Retrieved February 3, 2026, from [Link]
What Regulations Govern Hazardous Waste Management? (2025, January 6). Chemistry For Everyone. Retrieved February 3, 2026, from [Link]
The Federal EPA Hazardous Waste Regulations Are Found Where? (2024, November 23). CountyOffice.org. Retrieved February 3, 2026, from [Link]
NIH Waste Disposal Guide. (n.d.). National Institutes of Health. Retrieved February 3, 2026, from [Link]
Medical & Healthcare Waste Regulation Changes in 2025. (2026, February 2). Stericycle. Retrieved February 3, 2026, from [Link]
NIH Waste Disposal Guide 2022. (2022). National Institutes of Health. Retrieved February 3, 2026, from [Link]
Navigating the Basics of Hazardous Waste. (2022, March 22). Ohio BWC. Retrieved February 3, 2026, from [Link]
The Environment (Protection) Act, 1986. (1986, May 23). India Code. Retrieved February 3, 2026, from [Link]
Personal protective equipment for handling 10-Methyltridecanoic Acid
Technical Handling Guide: 10-Methyltridecanoic Acid Part 1: Executive Safety Directive (Autonomy & Logic) The "Benign Lipid" Fallacy In laboratory settings, saturated fatty acids are often treated with casual familiarity...
Part 1: Executive Safety Directive (Autonomy & Logic)
The "Benign Lipid" Fallacy
In laboratory settings, saturated fatty acids are often treated with casual familiarity. However, 10-Methyltridecanoic Acid (a specific branched-chain fatty acid or BCFA) presents unique handling requirements. Unlike bulk stearic or palmitic acid, this methylated isomer is typically synthesized for high-precision biomarker research or membrane fluidity studies.
Core Safety Thesis: While the acute toxicity of C14 fatty acids is generally low, the introduction of a methyl group at the C10 position alters the lipophilicity and membrane permeability of the molecule. Therefore, safety protocols must prioritize barrier integrity —not just to protect the operator from irritation, but to protect the sample from biological contamination (e.g., skin keratin/lipids) which can ruin mass spectrometry or lipidomics assays.
Precautionary Principle: Treat as a functionalized lipid. Avoid inhalation of dusts.
Part 2: Technical Profile & Logistics
Chemical Identity
As a specialized isomer, 10-Methyltridecanoic Acid is often custom-synthesized. Commercial Safety Data Sheets (SDS) frequently default to the generic "Tridecanoic Acid" or "Branched Fatty Acid" CAS indices.
Property
Specification
Operational Note
Chemical Name
10-Methyltridecanoic Acid
Branched-chain fatty acid (BCFA)
Molecular Formula
C₁₄H₂₈O₂
Saturated, mid-chain branching
Molecular Weight
~228.37 g/mol
Precise weighing required for molar solutions
CAS Number
Research Isomer
Use CAS 638-53-9 (Tridecanoic Acid) as regulatory proxy if specific CAS is unavailable.
Physical State
Waxy Solid / Powder
Low melting point (likely <40°C due to branching)
Solubility
DMSO, Ethanol, Chloroform
Insoluble in water. Do not attempt aqueous stock solutions.
Storage
-20°C (Desiccated)
Prevent hydrolytic oxidation; warm to RT before opening.
Part 3: Personal Protective Equipment (PPE) Protocol
This protocol uses a Self-Validating System : If your PPE is compromised, the integrity of your lipidomic data is also compromised.
Causality: Latex gloves contain natural lipids and proteins that can interfere with BCFA analysis. Furthermore, fatty acids can slowly permeate latex. Nitrile provides superior chemical resistance to the organic solvents (Chloroform/Methanol) used to solubilize this compound.
Protocol: Double-gloving is recommended during the initial solubilization step involving chloroform.
Ocular Protection
Recommendation: ANSI Z87.1 Chemical Splash Goggles.
Causality: As an acid, contact with mucous membranes causes immediate protein denaturation and irritation. Standard safety glasses are insufficient if fine powders are aerosolized during weighing.
Contingency: If weighing outside a hood, use an N95 particulate respirator.
Causality: C14 fatty acids can be irritating to the upper respiratory tract (H335). Inhalation of lipid dusts can lead to lipoid pneumonia in extreme, chronic exposure cases, though rare in research volumes.
Part 4: Operational Workflow (Visualization)
The following diagram outlines the logical flow for handling 10-Methyltridecanoic Acid, ensuring both safety and sample integrity.
Caption: Operational workflow for 10-Methyltridecanoic Acid. Red nodes indicate high-risk steps requiring active ventilation.
Part 5: Experimental Best Practices
Weighing & Static Control
Fatty acid powders are prone to static charge, causing them to "jump" away from spatulas.
Step 1: Use an anti-static gun on the weighing boat and spatula before dispensing.
Step 2: Use glass weighing boats or inserts. Avoid polystyrene, as lipophilic compounds can adsorb to plastic surfaces, altering the precise mass delivered.
Solubilization Protocol
For Cell Culture: Dissolve stock in high-grade DMSO. Ensure the final concentration of DMSO in the culture well is <0.1% to avoid cytotoxicity artifacts.
For Analytical Chemistry: Dissolve in Chloroform:Methanol (2:1).
Validation: Vortex for 30 seconds. If the solution is cloudy, sonicate in a water bath at 35°C for 5 minutes. Branching usually lowers the melting point compared to straight-chain Tridecanoic Acid (MP ~41°C), aiding solubility.
Disposal Procedures
Do not dispose of down the drain. Even though fatty acids are biodegradable:
Primary Stream: Collect in "Organic Solvent Waste" (Non-Halogenated if in DMSO/EtOH; Halogenated if in Chloroform).
Solid Waste: Contaminated gloves and weighing boats should be disposed of in hazardous solid waste bins, not general trash, to prevent custodial exposure to chemical irritants.
Part 6: References
National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 12535, Tridecanoic acid (Structural Analog). Retrieved from [Link]
Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance (OSHA 3404-11R). Retrieved from [Link]
